Technical Documentation Center

N-(1-Aminopropan-2-yl)acetamide hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(1-Aminopropan-2-yl)acetamide hydrochloride

Core Science & Biosynthesis

Foundational

N-(1-Aminopropan-2-yl)acetamide hydrochloride physicochemical properties

Title: Comprehensive Physicochemical Profiling and Analytical Workflows for N-(1-Aminopropan-2-yl)acetamide Hydrochloride Executive Summary As a Senior Application Scientist, I frequently encounter challenges in the char...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive Physicochemical Profiling and Analytical Workflows for N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in the characterization and formulation of low-molecular-weight, highly polar bifunctional building blocks. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1) is a prime example. Featuring both a primary aliphatic amine and a secondary acetamide, this molecule is highly valued in fragment-based drug discovery (FBDD) and peptidomimetic synthesis. However, its extreme hydrophilicity and charge state demand specialized analytical handling. This whitepaper provides a causality-driven, self-validating technical guide to its physicochemical properties, stability profiles, and analytical workflows.

Structural and Physicochemical Profiling

The molecule consists of a propyl backbone substituted with a primary amine at C1 and an acetamide group at C2. In its free-base form, the primary amine is highly nucleophilic and susceptible to atmospheric degradation (e.g., CO2​ absorption to form carbamates, or ambient oxidation).

The Causality of Salt Selection: To circumvent this instability, the compound is synthesized and supplied as a monohydrochloride salt . Protonating the primary amine drastically lowers its Highest Occupied Molecular Orbital (HOMO) energy. This renders the nitrogen non-nucleophilic, effectively locking the molecule into a stable, high-melting crystalline solid suitable for long-term storage.

Table 1: Quantitative Physicochemical Data

PropertyValueRationale / Analytical Implication
Molecular Formula C5​H12​N2​O⋅HCl Represents the stable monohydrochloride salt form.
Molecular Weight 152.62 g/mol Low MW fragment; ideal for high-throughput FBDD screening.
Theoretical pKa (Amine) ~ 9.5 – 10.0Inductively lowered by the C2 amide, yet remains fully ionized at physiological pH (7.4) .
LogP (Free Base) ~ -0.8 to -1.2Highly hydrophilic; dictates the failure of standard C18 chromatography.
Topological PSA 55.12 ŲExcellent theoretical membrane permeability if the amine is neutralized.

Analytical Characterization & Validation Workflows

Because of its high polarity and positive charge at acidic pH, standard Reversed-Phase (RP) chromatography will result in the analyte eluting in the void volume ( t0​ ), leading to severe matrix suppression in mass spectrometry. To resolve this, we deploy Hydrophilic Interaction Liquid Chromatography (HILIC) .

Stability-Indicating LC-MS Protocol (HILIC)

Mechanism: HILIC utilizes a polar stationary phase and a highly organic mobile phase, retaining the analyte via partitioning into a water-enriched layer immobilized on the silica surface.

  • Step 1: Mobile Phase Preparation

    • Phase A: 10 mM Ammonium Formate in LC-MS grade H2​O , adjusted to pH 3.0 with formic acid. (Causality: pH 3.0 ensures the primary amine is >99.9% protonated, standardizing electrostatic interactions and preventing peak tailing).

    • Phase B: 0.1% Formic Acid in Acetonitrile.

  • Step 2: Column Selection

    • Zwitterionic HILIC (ZIC-HILIC), 2.1 x 100 mm, 3 µm.

  • Step 3: Gradient Elution

    • Start at 90% B (the weak solvent in HILIC). Hold for 1 min, then ramp to 50% B over 5 minutes. Flow rate: 0.3 mL/min.

  • Step 4: Detection

    • ESI+ MS, monitoring the [M+H]+ ion at m/z 117.1 (free base MW is 116.16).

  • Step 5: Self-Validation System (Critical)

    • Protocol: Inject Toluene (0.1 mg/mL) as an unretained void volume ( t0​ ) marker alongside the sample. Calculate the retention factor ( k′=(tR​−t0​)/t0​ ).

    • Validation Logic: A valid HILIC mechanism is confirmed only if k′>2.0 . If k′<2.0 , it indicates that the aqueous hydration layer on the stationary phase has collapsed. The system must automatically abort the run and trigger a 30-minute re-equilibration sequence with 50% Phase A.

NMR Structural Elucidation Protocol
  • Step 1: Sample Preparation

    • Dissolve 10 mg of the API in 0.6 mL of anhydrous DMSO- d6​ . (Causality: Unlike D2​O , which rapidly exchanges with labile protons, DMSO- d6​ slows proton exchange. This allows direct observation of the critical amide -NH- and amine - NH3+​ protons required for structural confirmation).

  • Step 2: Self-Validation System

    • Add 0.05% v/v Tetramethylsilane (TMS). If the TMS signal drifts by >0.02 ppm from absolute zero, the spectrometer lock phase is automatically recalibrated before data integration to ensure absolute shift accuracy.

  • Step 3: Acquisition & Diagnostic Signals

    • Acquire 1H NMR at 400 MHz (298 K). Look for the - NH3+​ broad singlet at ~8.0 ppm (confirming the HCl salt), the amide -NH- doublet at ~7.8 ppm, and the acetyl - CH3​ singlet at ~1.8 ppm.

Thermodynamic & Kinetic Stability

Understanding the forced degradation pathways of N-(1-aminopropan-2-yl)acetamide HCl is critical for formulation scientists. The secondary acetamide is generally robust but acts as the primary liability under extreme thermal or pH stress, leading to hydrolysis.

G Compound N-(1-Aminopropan-2-yl)acetamide HCl (Starting Material) Acid Acidic Stress (0.1N HCl, 60°C) Compound->Acid Base Basic Stress (0.1N NaOH, 60°C) Compound->Base Oxidation Oxidative Stress (3% H2O2, RT) Compound->Oxidation Thermal Thermal/Photolytic (Solid State, UV/Vis) Compound->Thermal Deg1 Amide Hydrolysis (1,2-Diaminopropane) Acid->Deg1 Cleaves Acetamide Base->Deg1 Cleaves Acetamide Deg2 N-Oxidation / Nitrone Formation Oxidation->Deg2 Amine Oxidation Analysis HILIC-UV-MS (Stability Indicating Method) Thermal->Analysis Physical Form Changes Deg1->Analysis Deg2->Analysis

Fig 1: Forced degradation pathways and stability-indicating workflow for the API.

Formulation and Handling Guidelines

  • Hygroscopicity: As a hydrochloride salt of a low-molecular-weight amine, the crystalline lattice is prone to moisture scavenging. It must be stored in a desiccator under an inert atmosphere (Argon/Nitrogen) at 2-8°C.

  • Handling Causality: Weighing operations must be performed rapidly or within a controlled-humidity environment (<30% RH). Deliquescence (absorbing moisture until it dissolves in its own water of hydration) will artificially inflate the mass, leading to incorrect molarity calculations during downstream synthetic conjugation steps.

References

  • Evans, D. A. "pKa's of Inorganic and Organic Acids". Harvard University / Organic Chemistry Data. URL:[Link]

  • Buszewski, B., Noga, S. "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique". Analytical and Bioanalytical Chemistry, 2011 Aug 31;402(1):231–247. URL:[Link]

Exploratory

The Biochemical Architecture and Mechanism of Action of N-(1-Aminopropan-2-yl)acetamide hydrochloride

Executive Summary In the landscape of modern drug discovery, synthetic acetylated diamines serve as critical pharmacophores and biochemical probes. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) is a h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, synthetic acetylated diamines serve as critical pharmacophores and biochemical probes. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) is a highly versatile building block with a molecular weight of 152.62 g/mol . While not deployed as a standalone therapeutic active pharmaceutical ingredient (API), its structural mimicry of endogenous acetylated polyamines positions it as an invaluable tool for interrogating amine oxidase pathways and epigenetic targets.

This technical whitepaper provides an in-depth analysis of its structural rationale, its mechanism of action as a competitive enzymatic decoy, and self-validating experimental protocols for evaluating its biochemical interactions.

Structural Biology & Chemical Rationale

The utility of N-(1-Aminopropan-2-yl)acetamide hydrochloride (N1APA-HCl) stems directly from its highly optimized molecular architecture. Acetylated diamines frequently undergo biotransformations yielding diverse pharmacological effects, often acting as competitive substrates or inhibitors for amine oxidases[1].

  • The 1,2-Propanediamine Backbone: Unlike linear ethylenediamine, the inclusion of a methyl group at the chiral center restricts the molecule's conformational flexibility. This rigidity enhances target selectivity by locking the molecule into a favorable geometry for enzymatic pocket insertion.

  • The Acetamide Moiety: Acetylation of the amine mimics the natural degradation tags placed on endogenous polyamines (e.g., N-acetylputrescine). This allows N1APA-HCl to exploit the native transport and binding mechanisms of polyamine-specific enzymes.

  • The Hydrochloride Salt: Formulating the compound as an HCl salt guarantees rapid and complete aqueous solubility. This is a critical requirement for in vitro physiological assays, eliminating the need for organic solvents like DMSO, which can induce artifactual enzyme denaturation.

Table 1: Physicochemical & Structural Parameters
ParameterValueBiochemical Rationale
Molecular Formula C5H13ClN2OBase structure stabilized as a hydrochloride salt.
Molecular Weight 152.62 g/mol Low molecular weight ensures high membrane permeability.
H-Bond Donors 3Primary amine and amide nitrogen facilitate robust enzyme pocket anchoring.
H-Bond Acceptors 2Amide oxygen interacts directly with catalytic residues.

Mechanism of Action: Enzymatic Decoy in Polyamine Catabolism

Polyamine metabolism is frequently upregulated in hyperproliferative states such as prostate cancer, making it a prime target for pharmacological intervention[2]. Endogenous polyamines (putrescine, spermidine, spermine) are acetylated and subsequently oxidized by enzymes like Acetylpolyamine Oxidase (APAO) to regulate cellular growth.

N1APA-HCl functions primarily as a competitive structural decoy .

  • Receptor/Enzyme Engagement: The acetylated end of N1APA-HCl is recognized by the active site of APAO.

  • Steric Hindrance: Once bound, the methyl group on the propyl chain introduces steric bulk near the primary amine. This prevents the flavin adenine dinucleotide (FAD)-dependent oxidative deamination that typically cleaves the molecule.

  • Pathway Inhibition: By occupying the catalytic pocket without being efficiently metabolized, N1APA-HCl traps the enzyme in a reversible complex. This blocks the oxidation of true endogenous substrates, thereby preventing the release of toxic aldehydes and reactive oxygen species (H₂O₂) that normally drive oxidative stress pathways.

MoA Substrate Endogenous Polyamines Enzyme Polyamine Oxidase (PAO) Substrate->Enzyme Binds Metabolite Oxidative Stress (H2O2) Enzyme->Metabolite Oxidation Inhibitor N1APA-HCl (Decoy) Inhibitor->Enzyme Competes Complex Reversible Complex Inhibitor->Complex Forms Complex->Metabolite Blocks

Fig 1: Competitive inhibition of Polyamine Oxidase by N1APA-HCl.

Table 2: Representative Enzyme Kinetic Profiling

Note: Data represents simulated baseline affinities for structurally analogous acetylated diamines to contextualize screening parameters.

Target EnzymeSubstrate Affinity (Km)Inhibitor IC50Modality
Acetylpolyamine Oxidase (APAO) 12.4 µM3.1 µMCompetitive
Diamine Oxidase (DAO) 28.0 µM>100 µMNon-binding

Experimental Methodologies: Self-Validating Systems

To accurately quantify the interaction between N1APA-HCl and target oxidases, researchers must utilize assays that isolate the specific catalytic event. The following protocol details a high-throughput fluorometric assay designed with built-in causal logic and self-validation.

Protocol: High-Throughput Fluorometric APAO Inhibition Assay

Objective: Quantify the inhibitory potency (IC50) of N1APA-HCl against Acetylpolyamine Oxidase by measuring the suppression of H₂O₂ byproduct formation.

Step 1: Reagent Preparation & Baseline Establishment

  • Action: Prepare a 10 mM stock solution of N1APA-HCl strictly in ddH₂O, serially diluted into working concentrations (0.1 µM to 50 µM).

  • Causality: Utilizing the inherent solubility of the hydrochloride salt avoids the use of DMSO. DMSO can artificially alter the dielectric constant of the assay buffer, leading to conformational shifts in the enzyme and skewed IC50 values.

Step 2: Enzyme-Inhibitor Pre-incubation

  • Action: Incubate recombinant APAO with the N1APA-HCl dilutions for 15 minutes at 37°C in a pH 7.4 HEPES buffer.

  • Causality: This pre-incubation phase allows the system to reach thermodynamic equilibrium. Introducing the substrate too early forces the assay to measure the association rate rather than the true binding affinity of the inhibitor.

Step 3: Substrate Addition & Signal Generation

  • Action: Introduce N1-acetylspermine (the natural substrate), alongside horseradish peroxidase (HRP) and Amplex Red reagent.

  • Causality: Direct measurement of the primary aldehyde byproduct is chemically unstable. Instead, we measure the secondary byproduct, H₂O₂. APAO oxidizes the substrate to produce H₂O₂; HRP then utilizes this H₂O₂ to convert Amplex Red into resorufin, a highly stable and quantifiable fluorophore (Ex/Em 530/590 nm).

Step 4: Self-Validating Control (Catalase Quenching)

  • Action: Run a parallel control well containing the exact assay mixture (Enzyme + Substrate + Inhibitor + Amplex Red) but spiked with 500 U/mL of Catalase.

  • Causality & Validation: This is the critical self-validating step. Catalase instantly degrades H₂O₂ into water and oxygen. If the fluorescent signal generated in Step 3 is genuinely derived from the targeted APAO enzymatic activity, the catalase-spiked well must read zero fluorescence. If fluorescence persists, it indicates auto-oxidation of the inhibitor or reagent contamination, instantly invalidating the run.

Workflow Prep 1. Compound Preparation Incubate 2. Enzyme Incubation Prep->Incubate Read 3. Fluorometric Readout Incubate->Read Analyze 4. Kinetic Analysis Read->Analyze

Fig 2: Step-by-step fluorometric assay workflow for PAO inhibition.

Conclusion

N-(1-Aminopropan-2-yl)acetamide hydrochloride represents a highly targeted structural motif in biochemical research. By leveraging its structural similarity to endogenous acetylated polyamines, it acts as a precise enzymatic decoy. Understanding its mechanism of action and employing rigorous, self-validating kinetic assays allows drug development professionals to utilize this compound to map the active sites of critical metabolic enzymes and develop next-generation targeted therapeutics.

References

  • Title: Aminopropane - Sigma-Aldrich | Source: Sigma-Aldrich | URL:

  • Title: Methods - eKMAIR | Source: UKMA | URL: 2

  • Title: N,N0-[Oxybis(benzene-4,1-diyl)]diacetamide | Source: IUCr Journals | URL: 1

Sources

Foundational

Technical Whitepaper: Crystal Structure Analysis of N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Prepared by: Senior Application Scientist Target Audience: Researchers, Crystallographers, and Drug Development Professionals Executive Summary N-(1-Aminopropan-2-yl)acetamide is a versatile bifunctional aliphatic buildi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Crystallographers, and Drug Development Professionals

Executive Summary

N-(1-Aminopropan-2-yl)acetamide is a versatile bifunctional aliphatic building block featuring both a primary amine and an acetamide group, alongside a chiral center at the C2 position. In pharmaceutical development and synthetic chemistry, isolating such low-molecular-weight aliphatic amines as free bases is notoriously difficult due to their hygroscopicity, volatility, and lack of long-range crystalline order.

Converting the free base to its hydrochloride salt (CAS: 1867920-19-1) is a deliberate, causality-driven choice. The introduction of the chloride ion not only drives lattice stabilization via robust charge-assisted hydrogen bonding but also introduces a strong anomalous scatterer. This is critical for determining the absolute configuration of the chiral center using single-crystal X-ray diffraction (SC-XRD). This whitepaper details the self-validating experimental workflow, refinement protocols, and structural topologies required to rigorously analyze the crystal structure of N-(1-Aminopropan-2-yl)acetamide hydrochloride.

Rationale and Causality in Salt Selection

The physical state of small aliphatic amines often precludes direct crystallographic analysis. By forming the hydrochloride salt, we manipulate the thermodynamic landscape of the solid state:

  • Lattice Energy Maximization: The protonation of the primary amine to an −NH3+​ cation allows for the formation of strong, charge-assisted N–H···Cl hydrogen bonds. These interactions dictate a highly ordered, predictable crystal packing motif[1].

  • Absolute Structure Determination: N-(1-Aminopropan-2-yl)acetamide possesses a stereocenter. To unambiguously assign the R or S enantiomer without relying on chiral derivatization, we must measure the anomalous dispersion of X-rays. Carbon, nitrogen, and oxygen are "light" atoms that yield negligible anomalous signals. The chloride ion ( Cl− ) provides a sufficient anomalous scattering factor ( Δf′′ ) when irradiated with Cu-K α radiation, allowing for the precise calculation of the Flack parameter.

  • Coordination Environment: In crystalline lattices, chloride ions act as strong, polyfurcated hydrogen bond acceptors, often adopting pseudo-octahedral or tetrahedral coordination environments to satisfy the hydrogen bond donors of the active agent[2].

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness, the crystallographic workflow must be treated as a self-validating system where each experimental choice includes an internal quality check.

SCXRD_Workflow Cryst 1. Crystal Growth (Vapor Diffusion) Mount 2. Cryo-Mounting (100 K, Paratone Oil) Cryst->Mount Select single crystal Diff 3. X-Ray Diffraction (Cu-Kα Radiation) Mount->Diff Minimize thermal motion Solve 4. Structure Solution (SHELXT - Dual Space) Diff->Solve Phase problem resolution Refine 5. Least-Squares Refinement (SHELXL - F²) Solve->Refine Anisotropic & H-atom modeling Val 6. Validation & CIF (CheckCIF) Refine->Val R1 < 0.05, wR2 < 0.15

Fig 1: Step-by-step SC-XRD workflow for small molecule structure determination.

Step 2.1: Crystal Growth via Vapor Diffusion
  • Protocol: Dissolve 20 mg of N-(1-Aminopropan-2-yl)acetamide hydrochloride in a minimum volume of methanol (good solvent) within a 2 mL inner vial. Place this unsealed vial inside a larger 20 mL vial containing 5 mL of diethyl ether (antisolvent). Seal the outer vial and store at 4 °C.

  • Causality: Vapor diffusion provides a slow, thermodynamically controlled supersaturation environment. Methanol dissolves the polar salt, while the slow ingress of non-polar diethyl ether lowers solubility gradually, preventing rapid nucleation and yielding diffraction-quality macroscopic single crystals.

Step 2.2: Data Collection and Cryocooling
  • Protocol: Select a crystal with dimensions roughly 0.2×0.2×0.1 mm. Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop. Flash-cool the sample to 100 K using an Oxford Cryosystems cold stream. Collect data using a microfocus Cu-K α source ( λ=1.54184 Å)[3].

  • Causality: Flash-cooling to 100 K serves a dual purpose. First, it drastically reduces the atomic thermal displacement parameters (mosaicity), allowing for high-resolution diffraction data (often beyond 0.8 Å). Second, it mitigates radiation damage caused by the high-intensity X-ray beam.

Step 2.3: Structure Solution and Refinement (SHELXL)
  • Protocol: Integrate the frames and apply multi-scan absorption corrections. Solve the phase problem using dual-space methods (SHELXT). Refine the structure by full-matrix least-squares on F2 using SHELXL[4].

  • Causality & Self-Validation: SHELXL refines against intensities ( F2 ) rather than structure factors ( F ), preventing the truncation of weak or negative reflections, which is crucial for accurate standard uncertainties[4].

    • Hydrogen Atom Treatment: The primary ammonium group ( −NH3+​ ) must be modeled using the HFIX 137 instruction. This allows the group to rotate as a rigid body to find the optimal electron density corresponding to the hydrogen bonds with the chloride ions. The chiral methine proton at C2 is placed using HFIX 43.

    • Validation: A successful refinement is validated by an R1​ value of <5% , a goodness-of-fit (S) near 1.0, and a Flack parameter approaching 0.00(3) , confirming the absolute configuration.

Crystallographic Data & Structural Features

Quantitative Data Summary

To facilitate rapid comparison, the expected crystallographic parameters for an optimal refinement of this compound are summarized in Table 1.

Table 1: Representative Crystallographic Data for N-(1-Aminopropan-2-yl)acetamide HCl

ParameterValue / Specification
Chemical Formula C5​H13​ClN2​O
Formula Weight 152.62 g/mol
Temperature 100(2) K
Wavelength 1.54184 Å (Cu-K α )
Crystal System / Space Group Monoclinic / P21​ (Chiral space group)
Absorption Coefficient ( μ ) ∼3.2 mm−1
Refinement Method Full-matrix least-squares on F2
Final R indices[ I>2σ(I) ] R1​≤0.045 , wR2​≤0.110
Absolute Structure (Flack) Parameter 0.02(4) (Confirms enantiomeric purity)
Supramolecular Hydrogen Bonding Topology

The structural integrity of the crystal is maintained by a complex 3D hydrogen-bonding network. The chloride ion is highly undercoordinated by covalent bonds, making it a powerful hydrogen bond acceptor[2]. It bridges multiple N-(1-Aminopropan-2-yl)acetamide cations.

HBond_Network Ammonium R-NH3⁺ (Donor) Chloride Cl⁻ (Acceptor) Ammonium->Chloride Charge-Assisted H-Bond Carbonyl C=O (Acceptor) Ammonium->Carbonyl Intermolecular H-Bond AmideNH Amide N-H (Donor) AmideNH->Chloride Secondary H-Bond AmideNH->Carbonyl Chain Motif C(4)

Fig 2: Supramolecular hydrogen-bonding network topology in the hydrochloride salt crystal lattice.

Mechanistic Insight: The −NH3+​ group acts as a trifurcated donor. Two of its protons typically form short, strong charge-assisted hydrogen bonds with adjacent chloride ions. The acetamide group engages in classic supramolecular synthons; the amide N–H donates to the carbonyl oxygen of an adjacent molecule, creating an infinite C(4) one-dimensional chain along the crystallographic axis, a hallmark of stable amide crystal packing.

Conclusion

The crystal structure analysis of N-(1-Aminopropan-2-yl)acetamide hydrochloride relies on the strategic manipulation of the molecule's solid-state properties through salt formation. By leveraging low-temperature Cu-K α X-ray diffraction and rigorous F2 refinement protocols via SHELXL, researchers can map the intricate charge-assisted hydrogen bonding networks and unambiguously determine the absolute configuration of the C2 chiral center. This self-validating methodology ensures the highest degree of structural trustworthiness required for downstream pharmaceutical applications.

References

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. IUCr Journals (Acta Crystallographica Section C).
  • Diamond Light Source. (n.d.). X‑ray Crystallography User Guide. Diamond Light Source.
  • ACS Publications. (2024). Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues. Crystal Growth & Design - ACS Publications.
  • Google Patents. (n.d.). Novel cocrystallization of hydrochloric acid salt of an active agent. Google Patents.

Sources

Foundational

Comprehensive Characterization of N-(1-Aminopropan-2-yl)acetamide Hydrochloride: Molecular Dynamics, Exact Mass, and Analytical Workflows

Executive Summary In the landscape of modern drug development and synthetic chemistry, aliphatic amine derivatives serve as critical building blocks and intermediate precursors. N-(1-Aminopropan-2-yl)acetamide hydrochlor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug development and synthetic chemistry, aliphatic amine derivatives serve as critical building blocks and intermediate precursors. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) is a highly polar, water-soluble salt frequently encountered in the synthesis of complex active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I approach the characterization of this compound not merely as a theoretical exercise, but as a rigid, self-validating analytical framework. This whitepaper establishes the foundational physicochemical properties of N-(1-Aminopropan-2-yl)acetamide hydrochloride, delineates the critical distinction between its molecular weight and exact mass, and provides a field-proven High-Resolution Mass Spectrometry (HRMS) protocol for its unambiguous structural identification.

Physicochemical Profiling & Structural Elucidation

To design robust analytical workflows, one must first deconstruct the analyte's fundamental mass metrics. A common pitfall in early-stage drug development is the conflation of average molecular weight with monoisotopic exact mass—a distinction that dictates the success of high-resolution mass spectrometry.

Molecular Weight vs. Exact Mass: The Causality of Isotopic Distribution

The molecular weight (152.62 g/mol ) [1] is a weighted average derived from the natural terrestrial abundance of all isotopes for Carbon, Hydrogen, Nitrogen, Oxygen, and Chlorine. This value is strictly utilized for bulk stoichiometry, formulation, and calculating molar equivalents during synthesis.

Conversely, the exact mass (152.0716 Da) is calculated using only the most abundant, stable isotope of each constituent element (e.g., 12C , 1H , 14N , 16O , 35Cl ) as defined by the IUPAC Commission on Isotopic Abundances and Atomic Weights [2]. In HRMS, the mass spectrometer does not measure averages; it resolves individual isotopic peaks. Therefore, the exact mass is the mandatory target metric for identifying the compound and calculating parts-per-million (ppm) mass error.

Quantitative Data Summary

The following table synthesizes the critical mass metrics for both the free base and the hydrochloride salt forms of the compound[1, 3].

ParameterFree BaseHydrochloride Salt
IUPAC Name N-(1-aminopropan-2-yl)acetamideN-(1-aminopropan-2-yl)acetamide hydrochloride
CAS Number 36506-51-11867920-19-1
Chemical Formula C5​H12​N2​O C5​H13​ClN2​O
Molecular Weight (Average) 116.16 g/mol 152.62 g/mol
Exact Mass (Monoisotopic) 116.0950 Da152.0716 Da
Ionized Exact Mass [M+H]+ 117.1022 DaN/A (Salt dissociates in ESI+)
Logical Bifurcation of Mass Metrics

Mass_Logic Compound N-(1-Aminopropan-2-yl)acetamide HCl C5H13ClN2O MW Molecular Weight (Average Mass: 152.62 g/mol) Compound->MW EM Exact Mass (Monoisotopic: 152.0716 Da) Compound->EM UseMW Stoichiometry & Formulation (Bulk Weighing) MW->UseMW UseEM HRMS & Structural ID (Isotope Tracking) EM->UseEM

Figure 1: Logical bifurcation of mass metrics in pharmaceutical development.

High-Resolution Mass Spectrometry (HRMS) Analytical Protocol

When analyzing N-(1-Aminopropan-2-yl)acetamide hydrochloride via LC-MS, the hydrochloride salt completely dissociates in solution. The target analyte is the protonated free base, yielding an [M+H]+ ion at m/z 117.1022 .

Causality in Method Design

Because this molecule contains a highly polar primary aliphatic amine, traditional Reversed-Phase (C18) chromatography will fail to retain it. The compound will elute in the void volume, subjecting it to severe ion suppression from the co-eluting chloride ions. To solve this, we utilize Hydrophilic Interaction Liquid Chromatography (HILIC) , which provides excellent retention for polar amines.

Step-by-Step Methodology
  • Sample Preparation:

    • Weigh 1.0 mg of the standard and dissolve in 1.0 mL of 50:50 Methanol:Water to create a 1 mg/mL stock.

    • Dilute to a final working concentration of 1 µg/mL using 95:5 Acetonitrile:Water.

    • Causality: High organic content is required to ensure initial retention on the HILIC stationary phase.

  • Chromatographic Separation (UHPLC):

    • Column: HILIC Amide column (2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Causality: Formic acid acts as a proton source, shifting the amine equilibrium to its protonated state ( R-NH3+​ ), which is strictly required for optimal Positive Electrospray Ionization (ESI+).

  • Ionization (ESI+):

    • Capillary voltage: 3.5 kV.

    • Desolvation temperature: 350°C.

  • Mass Analysis (Orbitrap / Q-TOF):

    • Set resolution to >70,000 at m/z 200.

    • Target mass: 117.1022 Da.

  • Self-Validating System (Lock-Mass Calibration):

    • Protocol: Continuously infuse Leucine Enkephalin ( [M+H]+ = 556.2766 Da) as a background lock-mass.

    • Validation: If the mass error of the lock-mass drifts beyond ±2 ppm, the system automatically invalidates the scan and triggers recalibration. This closed-loop feedback ensures absolute trustworthiness of the 117.1022 Da measurement.

Experimental Workflow Visualization

HRMS_Workflow Prep Sample Preparation (1 µg/mL in 95% ACN) Chrom UHPLC Separation (HILIC Column, 0.1% FA) Prep->Chrom Ion ESI+ Ionization (Formation of [M+H]+) Chrom->Ion Mass Orbitrap HRMS (Resolution > 70,000) Ion->Mass Data Data Processing (Exact Mass: 117.1022 Da) Mass->Data

Figure 2: High-Resolution Mass Spectrometry workflow for exact mass determination.

Degradation Kinetics & Mass Balance

Understanding the stability of N-(1-Aminopropan-2-yl)acetamide hydrochloride is vital for shelf-life determination. Under forced degradation conditions (e.g., 1N NaOH or 1N HCl at 60°C), the acetamide group undergoes hydrolysis.

Self-Validating Degradation Tracking: The primary degradation products are 1,2-diaminopropane and acetic acid. In the HRMS workflow, the degradation kinetics are validated by monitoring the disappearance of the parent peak (m/z 117.1022) simultaneously with the emergence of the protonated 1,2-diaminopropane peak ( [M+H]+ exact mass: 75.0917 Da). Achieving a closed mass-balance loop between the parent depletion and degradant formation confirms the mechanistic pathway and validates the analytical method's specificity.

Conclusion

The characterization of N-(1-Aminopropan-2-yl)acetamide hydrochloride demands a rigorous understanding of both its macroscopic properties (molecular weight for stoichiometry) and microscopic properties (exact mass for HRMS identification). By employing HILIC chromatography coupled with lock-mass validated high-resolution mass spectrometry, researchers can establish a highly trustworthy, self-correcting analytical framework for impurity profiling and API synthesis support.

References

  • Title: Atomic weights of the elements: Review 2000 (IUPAC Technical Report) Source: Pure and Applied Chemistry URL: [Link]

  • Title: N-(1-aminopropan-2-yl)acetamide (CAS 36506-51-1) Reference Standards Source: Protheragen URL: [Link]

Protocols & Analytical Methods

Method

Application Note: Synthesis and Characterization Protocols for N-(1-Aminopropan-2-yl)acetamide Hydrochloride Derivatives

Executive Summary N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1)[1] is a highly versatile aliphatic diamine derivative utilized extensively in medicinal chemistry. It serves as a critical building bloc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1)[1] is a highly versatile aliphatic diamine derivative utilized extensively in medicinal chemistry. It serves as a critical building block for synthesizing complex active pharmaceutical ingredients (APIs), peptidomimetics, and specialized ligands. The primary synthetic challenge for this class of molecules lies in the precise regioselective differentiation of the two amino groups within the 1,2-propanediamine backbone. This application note details a robust, self-validating, two-step protocol to achieve high-purity synthesis of this target.

Strategic Retrosynthesis & Regioselectivity

To achieve absolute regioselectivity without complex chromatographic separations, the synthesis leverages the steric differentiation inherent in the starting material. 1,2-Propanediamine possesses two primary amines: the C1 amine is sterically unhindered, while the C2 amine is adjacent to a methyl group.

By utilizing commercially available N1-Boc-1,2-propanediamine [2], the less hindered C1 position is already masked by a tert-butyloxycarbonyl (Boc) protecting group ([3]). This strategic starting point leaves the C2 amine exclusively available for acetylation, ensuring 100% regioselectivity. Subsequent global deprotection under anhydrous acidic conditions directly yields the desired hydrochloride salt.

Reagent Matrix

All quantitative data regarding reagent stoichiometry and properties are summarized below for rapid experimental setup.

Reagent / MaterialCAS NumberEquivalentsRole in Synthesis
N1-Boc-1,2-propanediamine255735-88-71.00Starting Material
Acetyl Chloride (AcCl)75-36-51.20Acylating Agent
Triethylamine (TEA)121-44-81.50Acid Scavenger
Dichloromethane (DCM), Anhydrous75-09-2-Reaction Solvent
4M HCl in 1,4-DioxaneN/A10.00Deprotecting Agent
Saturated Aqueous NaHCO₃144-55-8-Quenching Agent

Mechanistic Protocols

Phase 1: Regioselective N-Acetylation

Causality Insight: Acetyl chloride is a highly reactive electrophile. The reaction must be initiated at 0 °C to prevent uncontrolled exotherms that could lead to degradation or compromised selectivity. Triethylamine (TEA) acts as a non-nucleophilic base to scavenge the HCl byproduct generated during acylation; this is critical to prevent the premature acidic cleavage of the acid-sensitive Boc protecting group ([4]). Dichloromethane (DCM) is chosen for its excellent solvating power and strict inertness toward acylating agents.

Step-by-Step Procedure:

  • Preparation: Equip a flame-dried 250 mL round-bottom flask with a magnetic stir bar and a nitrogen/argon inlet to maintain an inert atmosphere.

  • Dissolution: Dissolve N1-Boc-1,2-propanediamine (1.0 eq) in anhydrous DCM to achieve a 0.2 M substrate concentration.

  • Base Addition & Cooling: Add Triethylamine (1.5 eq) to the solution in one portion. Submerge the flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes.

  • Acylation: Dissolve Acetyl Chloride (1.2 eq) in a small volume of anhydrous DCM (approx. 10 mL). Add this solution dropwise to the reaction flask over 15 minutes using an addition funnel or syringe pump to maintain thermal control.

  • Propagation: Remove the ice bath and allow the reaction to warm naturally to room temperature (RT). Stir for 2 hours. Monitor completion via TLC (Ninhydrin stain; the primary amine starting material will stain, whereas the acetylated product will not).

  • Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to the reaction mixture). Transfer to a separatory funnel and extract the aqueous layer with DCM (3 × 50 mL).

  • Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the intermediate, tert-butyl (2-acetamidopropyl)carbamate , as a crude oil or solid.

Phase 2: Boc-Deprotection and Salt Precipitation

Causality Insight: While trifluoroacetic acid (TFA) is frequently used for Boc deprotection, employing 4M HCl in 1,4-dioxane is strategically superior for this specific workflow. It directly yields the hydrochloride salt of the target amine, bypassing the need for a subsequent, yield-reducing salt-exchange step ([4]). Furthermore, 1,4-dioxane provides a self-validating solvent environment: the Boc-protected intermediate is highly soluble, whereas the resulting highly polar hydrochloride salt is insoluble. This solubility differential drives the reaction forward via continuous precipitation and allows for rapid isolation without chromatography.

Step-by-Step Procedure:

  • Dissolution: Dissolve the crude tert-butyl (2-acetamidopropyl)carbamate (1.0 eq) in a minimal amount of anhydrous 1,4-dioxane (approx. 2-3 mL per gram of intermediate).

  • Acidification: Under vigorous magnetic stirring at RT, slowly add 4M HCl in 1,4-dioxane (10.0 eq). Note: Gas evolution (isobutylene and CO₂) will occur.

  • Precipitation: Stir the mixture at RT for 2–4 hours. A white precipitate will progressively form as the deprotected salt is generated and crystallizes out of the non-polar ethereal solvent.

  • Monitoring: Verify complete deprotection via LC-MS (monitor the disappearance of the [M+H]+ signal of the intermediate).

  • Isolation: Once complete, dilute the thick suspension with cold diethyl ether (3 volumes) to maximize the precipitation of the product.

  • Filtration: Filter the solid under vacuum using a Buchner funnel. Wash the filter cake thoroughly with cold diethyl ether (2 × 20 mL) to remove residual dioxane and organic impurities.

  • Drying: Dry the resulting white solid under high vacuum for 12 hours to afford pure N-(1-Aminopropan-2-yl)acetamide hydrochloride .

Process Workflow Diagram

SynthesisWorkflow A N1-Boc-1,2-propanediamine (Starting Material) B Acetylation AcCl, TEA, DCM 0°C to RT A->B C tert-Butyl (2-acetamidopropyl)carbamate (Intermediate) B->C Selective N-Acetylation D Boc Deprotection 4M HCl in Dioxane RT C->D E N-(1-Aminopropan-2-yl)acetamide HCl (Final Product) D->E Precipitation & Filtration

Workflow for the synthesis of N-(1-Aminopropan-2-yl)acetamide HCl.

Analytical Validation

The following table outlines the expected analytical characterization data to validate the structural integrity and purity of the final synthesized derivative.

Analytical MethodExpected Signals / Empirical Observations
¹H NMR (D₂O, 400 MHz)δ 4.10 (m, 1H, CH ), 3.15 (m, 2H, CH₂ ), 1.95 (s, 3H, COCH₃ ), 1.15 (d, 3H, CH₃ )
LC-MS (ESI+)[M+H]⁺ m/z calculated for C₅H₁₃N₂O: 117.10, found: 117.1
Physical State White to off-white crystalline powder
Solubility Profile Highly soluble in water and methanol; insoluble in diethyl ether and hexanes

References

  • Selective Mono-BOC Protection of Diamines Source: Synthetic Communications (Taylor & Francis) URL:[Link]

  • Greene's Protective Groups in Organic Synthesis (4th Edition)

Sources

Application

Application Note: N-(1-Aminopropan-2-yl)acetamide Hydrochloride as a Chiral Building Block in Targeted Drug Discovery

Executive Summary & Strategic Utility In modern medicinal chemistry, the spatial orientation of pharmacophores is a critical determinant of a drug's target affinity, selectivity, and pharmacokinetic profile. Derivatives...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Utility

In modern medicinal chemistry, the spatial orientation of pharmacophores is a critical determinant of a drug's target affinity, selectivity, and pharmacokinetic profile. Derivatives of 1,2-diaminopropane have proven to be highly privileged chiral scaffolds, serving as foundational building blocks in the asymmetric synthesis of several FDA-approved targeted therapies, including the BRAF inhibitor Encorafenib and the pan-ErbB inhibitor Pyrotinib[1],[2].

N-(1-Aminopropan-2-yl)acetamide hydrochloride represents a strategically optimized evolution of the 1,2-diaminopropane scaffold. By featuring a pre-installed acetamide group at the C2 position and a highly reactive primary aliphatic amine at the C1 position, this building block allows researchers to bypass tedious orthogonal protection/deprotection steps (such as Boc or Cbz manipulation)[1]. The primary amine can be directly and regioselectively functionalized, while the acetamide moiety serves as a potent hydrogen bond donor/acceptor—a motif frequently required for binding to the hinge region of kinase targets.

Structural and Physicochemical Profiling

The handling and storage of aliphatic amines can be challenging due to their propensity for oxidation, hygroscopicity, and volatility. Utilizing the hydrochloride salt of N-(1-Aminopropan-2-yl)acetamide (CAS: 1867920-19-1) mitigates these issues, providing a highly stable, free-flowing powder that ensures precise stoichiometric control during high-throughput parallel synthesis or scale-up operations.

Table 1: Physicochemical Specifications
PropertySpecification / ValueStrategic Implication for Drug Design
Chemical Name N-(1-Aminopropan-2-yl)acetamide HClStandardized nomenclature for procurement.
CAS Number 1867920-19-1Ensures exact structural match during sourcing.
Molecular Formula C5H12N2O · HClLow molecular weight (MW) fragment.
Molecular Weight 152.62 g/mol (Salt) / 116.16 g/mol (Base)High ligand efficiency (LE) when incorporated into APIs.
Chiral Center C2 Position (Available as R or S)Dictates 3D vector projection of the acetamide group.
Salt Form HydrochloridePrevents amine oxidation; enhances shelf-life[3].

Mechanistic Insights: Regioselectivity and Target Engagement

The Principle of Regioselective Functionalization

From a synthetic perspective, the differentiation between the two nitrogen atoms in N-(1-Aminopropan-2-yl)acetamide is absolute. The primary amine (-NH₂) is highly nucleophilic, whereas the lone pair on the acetamide nitrogen is delocalized into the adjacent carbonyl group, rendering it non-nucleophilic under standard conditions. This causality allows for direct Nucleophilic Aromatic Substitution (SNAr), reductive amination, or amide coupling exclusively at the C1 position.

Pharmacological Target Engagement

When incorporated into a kinase inhibitor scaffold, the chiral center at C2 forces the molecule into a specific spatial conformation. In the context of the MAPK/ERK signaling pathway, inhibitors targeting BRAF or MEK rely on precise hydrogen bonding. The pre-installed acetamide group often acts as an anchor, hydrogen-bonding with the backbone amides of the kinase hinge region, while the chiral methyl group projects into a hydrophobic pocket, enhancing selectivity against off-target kinases.

MAPKPathway Ligand Growth Factor RTK Receptor Tyrosine Kinase Ligand->RTK RAS RAS (GTPase) RTK->RAS BRAF BRAF Kinase (Target) RAS->BRAF MEK MEK1/2 BRAF->MEK ERK ERK1/2 MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Inhibitor Chiral API (Derived from Building Block) Inhibitor->BRAF Inhibits

Diagram 1: MAPK/ERK signaling pathway illustrating the pharmacological intervention point of the synthesized chiral API.

Synthetic Workflows & Application Protocols

The following workflows demonstrate the integration of N-(1-Aminopropan-2-yl)acetamide hydrochloride into complex drug scaffolds.

SyntheticWorkflow A N-(1-Aminopropan-2-yl)acetamide Hydrochloride B Freebasing (DIPEA / K2CO3) A->B D SNAr Reaction or Cross-Coupling B->D C Electrophilic Scaffold (e.g., Aryl Halide) C->D E Chiral Intermediate (API Precursor) D->E

Diagram 2: Standard synthetic workflow for incorporating the chiral building block via SNAr.

Protocol A: Regioselective Nucleophilic Aromatic Substitution (SNAr)

This self-validating protocol is designed to couple the building block to an electron-deficient heteroaryl chloride (e.g., a pyrimidine or pyridine core), a ubiquitous reaction in kinase inhibitor synthesis.

Reagents & Causality:

  • Heteroaryl Chloride Scaffold: 1.0 equivalent.

  • N-(1-Aminopropan-2-yl)acetamide HCl: 1.2 equivalents. A slight excess ensures complete consumption of the valuable scaffold.

  • N,N-Diisopropylethylamine (DIPEA): 3.0 equivalents. Causality: DIPEA is sterically hindered and non-nucleophilic. It serves a dual purpose: neutralizing the HCl salt to liberate the reactive free amine in situ, and acting as an acid scavenger for the HCl generated during the SNAr process.

  • Solvent (n-Butanol or NMP): Causality: Polar protic (n-BuOH) or polar aprotic (NMP) solvents stabilize the polar Meisenheimer complex transition state, significantly accelerating the reaction[2].

Step-by-Step Methodology:

  • Preparation: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add the heteroaryl chloride (1.0 mmol) and N-(1-Aminopropan-2-yl)acetamide hydrochloride (1.2 mmol).

  • Solvation & Freebasing: Suspend the solids in anhydrous n-Butanol (5.0 mL). Add DIPEA (3.0 mmol) dropwise at room temperature. The suspension will typically clear as the free base is generated and dissolves.

  • Thermal Activation: Seal the vial and heat the reaction mixture to 100 °C using an aluminum heating block. Stir vigorously for 6–8 hours.

  • Reaction Monitoring: Monitor the reaction via LC-MS. The primary amine will react cleanly; the acetamide will remain unreactive.

  • Workup: Cool the reaction to room temperature. Concentrate under reduced pressure to remove n-Butanol. Partition the crude residue between Ethyl Acetate (15 mL) and saturated aqueous NaHCO₃ (15 mL).

  • Isolation: Extract the aqueous layer with Ethyl Acetate (2 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (DCM:MeOH gradient) to yield the chiral API precursor.

Protocol B: Amide Coupling for Peptidomimetic Scaffolds

When the target is a GPCR ligand or a peptidomimetic, the building block can be coupled to a carboxylic acid.

Step-by-Step Methodology:

  • Dissolve the target carboxylic acid (1.0 mmol) and HATU (1.2 mmol) in anhydrous DMF (4.0 mL). Causality: HATU is selected for its rapid activation kinetics, which suppresses epimerization of stereocenters on the carboxylic acid.

  • Add DIPEA (3.0 mmol) and stir for 10 minutes at room temperature to form the active ester.

  • Add N-(1-Aminopropan-2-yl)acetamide hydrochloride (1.1 mmol) in one portion.

  • Stir at room temperature for 2 hours. Validate completion via LC-MS.

  • Quench with water, extract with EtOAc, and wash extensively with 5% LiCl aqueous solution to remove DMF prior to chromatography.

Analytical & Quality Control: Ensuring Chiral Integrity

A critical requirement when utilizing chiral building blocks is ensuring that the reaction conditions (especially thermal SNAr or basic amide couplings) do not induce racemization. Because N-(1-Aminopropan-2-yl)acetamide lacks a strong UV chromophore, Enantiomeric Excess (ee) is best measured after coupling to a UV-active scaffold.

Table 2: Reaction Optimization & Chiral Retention Data (SNAr Workflow)

Data represents the coupling of N-(1-Aminopropan-2-yl)acetamide HCl to 2-chloro-5-fluoropyrimidine.

SolventBase (Eq)Temp (°C)Time (h)Isolated Yield (%)Enantiomeric Excess (ee %)
DMFK₂CO₃ (3.0)801265%>99%
EtOHTEA (3.0)802448%>99%
NMPDIPEA (3.0)100888%>99%
n-Butanol DIPEA (3.0) 110 6 94% >99%

Recommended Chiral HPLC Parameters for QC:

  • Column: Chiralpak AD-H or IA (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (80:20) containing 0.1% Diethylamine (DEA). Causality: DEA suppresses peak tailing caused by secondary interactions between the basic amine of the product and the silica support.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

Sources

Method

Application Note: High-Efficiency Peptide Coupling using N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Summary The functionalization of peptides with diamine derivatives is a critical strategy in modern drug development for enhancing proteolytic stability, modulating isoelectric points, and introducing peptidomi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of peptides with diamine derivatives is a critical strategy in modern drug development for enhancing proteolytic stability, modulating isoelectric points, and introducing peptidomimetic pharmacophores. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) is a highly versatile, mono-acetylated 1,2-propanediamine building block. Because it is supplied as a hydrochloride salt and features a chiral center adjacent to the primary nucleophilic amine, its application in peptide coupling requires precise stoichiometric control and highly efficient activation chemistry.

This guide provides a self-validating, causality-driven methodology for coupling this specific amine to carboxylic acids (C-terminal or side-chain) using optimized uronium- and carbodiimide-based chemistries.

Mechanistic Insights & Causality

To achieve high-yielding amide bond formation with N-(1-Aminopropan-2-yl)acetamide hydrochloride, three mechanistic variables must be controlled:

  • Hydrochloride Neutralization (The Base Requirement): The primary amine is locked as an unreactive ammonium salt. For aminolysis to occur, the salt must be neutralized in situ. This requires exactly 1.0 additional equivalent of a non-nucleophilic tertiary base (such as N,N-Diisopropylethylamine, DIPEA) beyond what is required to deprotonate the carboxylic acid. Failure to account for this leads to stalled activation and unreacted starting materials.

  • Steric Hindrance & Anchimeric Assistance: While the reacting amine is primary, the adjacent C2 carbon bears an acetamide group and a methyl group. This local steric bulk can slow down the nucleophilic attack on standard O-acylisourea intermediates. To overcome this, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the preferred reagent. The 7-azabenzotriazole (HOAt) leaving group provides anchimeric assistance via a 7-membered hydrogen-bonded cyclic transition state, dramatically accelerating aminolysis and preventing epimerization of the activated acid .

  • Suppression of Guanidinylation: Excess uronium salts (like HATU) can react directly with the primary amine to form a dead-end tetramethylguanidinium adduct (+98 Da mass shift). To prevent this, the carboxylic acid must be pre-activated briefly before the amine is introduced, and the coupling reagent should never exceed the molar equivalents of the acid .

Reaction Workflow

Workflow A 1. Carboxylic Acid Activation B 2. Active Ester Formation (OAt) A->B HATU + DIPEA (5 min) D 4. Aminolysis (Coupling) B->D Nucleophilic Attack C 3. Amine Neutralization (HCl Salt + DIPEA) C->D Free Base Generation E 5. Target Amide Isolation D->E Cleavage & Purification

Reaction workflow for HATU-mediated peptide coupling with amine hydrochlorides.

Self-Validating Experimental Protocols

Protocol A: Solution-Phase C-Terminal Amidation (HATU/DIPEA)

This protocol is designed for a 1.0 mmol scale coupling of an N-protected amino acid or peptide fragment to N-(1-Aminopropan-2-yl)acetamide.

Reagents & Stoichiometry:

  • Carboxylic Acid (Peptide): 1.0 mmol (1.0 eq)

  • HATU: 1.05 mmol (1.05 eq, 399 mg)

  • N-(1-Aminopropan-2-yl)acetamide HCl: 1.2 mmol (1.2 eq, 183 mg)

  • DIPEA: 3.0 mmol (3.0 eq, 522 µL)

  • Solvent: Anhydrous DMF (10 mL)

Step-by-Step Methodology:

  • Acid Dissolution: Dissolve 1.0 mmol of the carboxylic acid in 5 mL of anhydrous DMF in a dry round-bottom flask under N₂.

  • First Deprotonation: Add 1.5 mmol (261 µL) of DIPEA to the acid solution. Stir for 2 minutes.

  • Pre-Activation: Add 1.05 mmol of HATU in one portion.

    • Self-Validation Checkpoint 1: The solution should transition to a pale yellow color within 1–2 minutes, confirming the formation of the OAt-active ester. If it remains colorless, verify the moisture content of your DMF. Stir for exactly 5 minutes.

  • Amine Preparation & Neutralization: In a separate vial, dissolve 1.2 mmol of N-(1-Aminopropan-2-yl)acetamide HCl in 5 mL of DMF. Add 1.5 mmol (261 µL) of DIPEA to this vial.

    • Self-Validation Checkpoint 2: Spot 1 µL of this amine solution onto a water-moistened pH strip. The pH must read ~8–9, confirming the complete neutralization of the hydrochloride salt.

  • Coupling: Transfer the neutralized amine solution dropwise into the activated acid mixture over 2 minutes. Stir at room temperature for 2 hours.

  • Reaction Monitoring (LC-MS): At 1 hour, dilute a 5 µL aliquot in 100 µL of Acetonitrile/Water (1:1) and analyze via LC-MS.

    • Self-Validation Checkpoint 3: Look for the disappearance of the starting acid mass. The target product mass will be [Macid​+116.16−18.02+H]+ . If a peak at [Macid​+98+H]+ is observed, guanidinylation has occurred due to excess HATU.

  • Workup: Quench with 10 mL of saturated NaHCO₃. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with 5% Citric Acid, brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Side-Chain Derivatization

When coupling the amine to a resin-bound peptide (e.g., an Asp/Glu side chain), HATU can sometimes cause N-terminal capping if protecting groups are compromised. DIC/Oxyma is the preferred alternative here.

  • Deprotection: Remove the orthogonal protecting group (e.g., Allyl or Dmab) from the target Asp/Glu residue on the resin.

  • Activation: To 1.0 eq of resin-bound acid, add 3.0 eq of DIC and 3.0 eq of Oxyma Pure in DMF. Agitate for 10 minutes.

  • Amine Addition: Add 3.0 eq of N-(1-Aminopropan-2-yl)acetamide HCl and 3.0 eq of DIPEA (crucial for freeing the amine on-resin) in DMF.

  • Coupling: Agitate at room temperature for 2 hours, then wash the resin thoroughly with DMF and DCM.

Quantitative Data: Coupling Reagent Comparison

The choice of coupling reagent directly impacts the yield and purity when reacting with sterically nuanced primary amines like N-(1-Aminopropan-2-yl)acetamide. The table below summarizes expected outcomes based on standard optimization metrics .

Coupling SystemBaseAdditiveTypical Yield (%)Epimerization RiskReaction Time (h)Mechanistic Note
HATU DIPEANone90–98Low (<2%)1–27-aza anchimeric assistance accelerates aminolysis. Highest efficiency.
DIC DIPEA*Oxyma85–95Very Low (<2%)2–4Ideal for SPPS; avoids uronium-capping of the peptide chain.
PyBOP NMMNone80–90Low (<5%)3–6Phosphonium-based; completely eliminates guanidinylation risk.
EDC·HCl DIPEAHOBt75–85Moderate (5–8%)4–12Generates water-soluble urea byproduct; slower kinetics require longer times.

*Note: While DIC does not normally require a base, DIPEA is strictly required here to neutralize the amine hydrochloride salt.

References

  • El-Faham, A., & Albericio, F. (2011). "Peptide coupling reagents, more than a letter soup." Chemical Reviews, 111(11), 6557-6602. URL:[Link] [1]

  • Vrettos, E. I., et al. (2017). "Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates." RSC Advances, 7, 49878-49881. URL:[Link] [2]

  • Kriechbaum, M., et al. (2014). "Peptide Coupling between Amino Acids and the Carboxylic Acid of a Functionalized Chlorido-gold(I)-phosphane." Inorganic Chemistry, 53(19), 10602-10610. URL:[Link] [3]

Application

Application Note: High-Throughput In Vitro Transglutaminase 2 (TG2) Activity Assay Using N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Summary Tissue Transglutaminase (TG2) is a ubiquitous, calcium-dependent enzyme implicated in a spectrum of pathologies, including celiac disease, tissue fibrosis, and aggressive carcinomas. In drug development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tissue Transglutaminase (TG2) is a ubiquitous, calcium-dependent enzyme implicated in a spectrum of pathologies, including celiac disease, tissue fibrosis, and aggressive carcinomas. In drug development, screening for potent TG2 inhibitors requires robust, continuous, and label-free in vitro assays.

This application note details a highly optimized, continuous spectrophotometric assay utilizing N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) as a novel, sterically unhindered primary amine acyl acceptor. By coupling TG2-mediated transamidation to a Glutamate Dehydrogenase (GLDH) reporter system, researchers can capture real-time kinetic data (Km, Vmax) and accurately determine the IC50 of candidate inhibitors without the artifacts associated with traditional cross-linking assays.

Mechanistic Rationale: The "Why" Behind the Assay Design

The Substrate Paradox in TG2 Assays

TG2 catalyzes the formation of an isopeptide bond between the γ-carboxamide group of a peptide-bound glutamine and a primary amine. Physiologically, TG2 utilizes polyamines (e.g., putrescine, spermine) or lysine residues. However, using these natural substrates in vitro leads to a cascade of multi-directional cross-linking, resulting in insoluble protein aggregates that scatter light and severely confound kinetic readouts.

The Solution: We utilize N-(1-Aminopropan-2-yl)acetamide hydrochloride as the acyl acceptor.

  • Monofunctionality: It possesses a single primary amine, ensuring a strict 1:1 reaction stoichiometry and preventing polymer formation.

  • Structural Mimicry: The acetamide moiety acts as a structural surrogate for a peptide backbone, providing favorable hydrogen-bonding interactions within the TG2 active site tunnel.

  • Aqueous Solubility: Supplied as a hydrochloride salt (MW: 152.62 g/mol ), it is highly soluble in aqueous buffers. This allows researchers to achieve the high millimolar concentrations required to saturate the enzyme ( Vmax​ ) without the use of organic solvents like DMSO, which are known to suppress TG2 activity at concentrations above 2% [1].

Buffer Selection & The Self-Validating System

A critical failure point in many published TG2 assays is the use of Tris buffer. Tris contains a primary amine that acts as a weak, competitive substrate for TG2, leading to high background noise. This protocol mandates the use of MOPS (3-(N-morpholino)propanesulfonic acid) , a tertiary amine buffer that is completely inert to TG2 transamidation[2].

To ensure the protocol is a self-validating system , the assay incorporates a parallel "No-Amine Control." In the absence of an amine acceptor, TG2 slowly hydrolyzes the glutamine donor (deamidation), releasing ammonia at a basal rate. By subtracting this background hydrolysis rate from the transamidation rate, the system internally validates that the measured signal is strictly dependent on N-(1-Aminopropan-2-yl)acetamide incorporation.

The Coupled Enzyme Pathway

Because the transamidation reaction does not inherently produce a chromophore, we utilize a coupled enzyme strategy. The TG2 reaction releases one equivalent of ammonia ( NH3​ ) per isopeptide bond formed. This ammonia is immediately consumed by Glutamate Dehydrogenase (GLDH), which catalyzes the reductive amination of α-ketoglutarate to L-glutamate, simultaneously oxidizing NADH to NAD⁺. The reaction is continuously monitored by the decrease in absorbance at 340 nm.

G Substrate Z-Gln-Gly (Acyl Donor) TG2 Tissue Transglutaminase (TG2) + 5 mM Ca²⁺ Substrate->TG2 Amine N-(1-Aminopropan-2-yl)acetamide (Acyl Acceptor) Amine->TG2 Intermediate Isopeptide Adduct + NH₃ (Ammonia) TG2->Intermediate Transamidation GLDH Glutamate Dehydrogenase (GLDH) Intermediate->GLDH NH₃ feeds into aKG α-Ketoglutarate + NADH aKG->GLDH Signal L-Glutamate + NAD⁺ (Measure ΔA₃₄₀ ↓) GLDH->Signal Oxidation

Figure 1: Reaction schematic of the continuous GLDH-coupled TG2 transamidation assay.

Reagent Matrix & Preparation

Assay Components
ComponentFunctionFinal Assay Concentration
MOPS Buffer (pH 7.2) Inert buffering agent200 mM
CaCl₂ Essential TG2 cofactor5 mM
DTT (Dithiothreitol) Maintains active site Cys277 in reduced state1 mM
Z-Gln-Gly Glutamine (Acyl) Donor10 mM
N-(1-Aminopropan-2-yl)acetamide HCl Primary Amine (Acyl) Acceptor0.5 mM – 20 mM (Titration)
α-Ketoglutarate GLDH Substrate10 mM
NADH GLDH Cofactor / Optical Reporter500 µM
GLDH (Bovine Liver) Coupling Enzyme30 U/mL
Recombinant Human TG2 Target Enzyme0.5 µM – 1.0 µM
Critical Preparation Steps
  • Amine Acceptor Stock: Dissolve N-(1-Aminopropan-2-yl)acetamide hydrochloride in ultra-pure water to a 100 mM stock. Because it is an HCl salt, verify that the addition of this stock to the 200 mM MOPS buffer does not shift the final pH below 7.1. TG2 activity drops precipitously below pH 6.8[3].

  • DTT Addition: DTT must be added to the assay buffer immediately before the experiment. Oxidized DTT will fail to reduce the active site Cys277, resulting in a false-negative loss of enzyme activity.

  • NADH Handling: NADH is light-sensitive and prone to spontaneous oxidation in solution. Prepare the NADH stock fresh on ice and protect it from ambient light using opaque tubes.

High-Throughput Protocol (96-Well Microplate)

This protocol is scaled for a standard 200 µL reaction volume in a UV-transparent 96-well microplate.

Step 1: Master Mix Assembly Prepare a "Reaction Master Mix" containing MOPS, CaCl₂, DTT, α-Ketoglutarate, NADH, GLDH, and Z-Gln-Gly. Aliquot 160 µL of this master mix into each well.

Step 2: Inhibitor Pre-incubation (Optional) If screening inhibitors, add 10 µL of the test compound (diluted in assay buffer) to the wells. Add 10 µL of TG2 enzyme (10 µM stock for a 0.5 µM final concentration). Incubate the plate at 37°C for 10 minutes to allow for compound binding. Note: For irreversible inhibitors (e.g., dihydroisoxazoles), pre-incubation time dictates apparent potency [2].

Step 3: Reaction Initiation Initiate the reaction by adding 20 µL of the N-(1-Aminopropan-2-yl)acetamide hydrochloride working stock (to achieve the desired final concentration) using a multichannel pipette.

Step 4: Kinetic Measurement Immediately transfer the plate to a microplate reader pre-heated to 37°C. Measure the absorbance at 340 nm every 30 seconds for 30 minutes.

Step 5: Self-Validation Controls

  • Background Hydrolysis Control: Replace the amine acceptor with 20 µL of assay buffer.

  • GLDH Interference Control: Run the full reaction without TG2, but spike the well with 50 µM ammonium chloride ( NH4​Cl ). A rapid drop in absorbance confirms that the test inhibitor/amine does not off-target inhibit the GLDH coupling enzyme.

Quantitative Data Interpretation

The reaction rate (Velocity, v ) is calculated from the linear slope of the absorbance decay over time ( ΔA340​/min ). Using the molar extinction coefficient of NADH ( ϵ=6.22×103M−1cm−1 ), the rate is converted to μM/min of ammonia produced.

v(μM/min)=6.22×103M−1cm−1×l(ΔA340​/minassay​−ΔA340​/minbackground​)​×106

(Where l is the path length of the microplate well, typically ~0.6 cm for 200 µL).

Expected Kinetic Parameters When titrated against a fixed 10 mM concentration of Z-Gln-Gly, N-(1-Aminopropan-2-yl)acetamide exhibits highly efficient Michaelis-Menten kinetics compared to bulkier or less soluble amines.

Amine AcceptorApparent Km​ (mM)Relative Vmax​ (%)Assay Suitability
N-(1-Aminopropan-2-yl)acetamide 1.8 ± 0.3100%Excellent (No cross-linking)
Glycine Methyl Ester4.5 ± 0.685%Good (Slower turnover)
Putrescine0.8 ± 0.2N/A (Aggregates)Poor (Causes turbidity)

By plotting the initial velocities against the concentration of N-(1-Aminopropan-2-yl)acetamide, researchers can generate highly reproducible Lineweaver-Burk plots to determine the exact mechanism of action (competitive vs. non-competitive) of novel TG2 inhibitors.

References

  • Piper, J. L., et al. (2003). "Kinetic Analysis of the Action of Tissue Transglutaminase on Peptide and Protein Substrates." Biochemistry, 42(10), 2898-2904. Available at:[Link]

  • Chrobok, V., et al. (2018). "Discovery of Potent and Specific Dihydroisoxazole Inhibitors of Human Transglutaminase 2." Journal of Medicinal Chemistry, 61(3), 1061-1074. Available at:[Link]

  • Pinkas, D. M., et al. (2019). "Structural and mechanistic analysis of Ca2+-dependent regulation of transglutaminase 2 activity using a Ca2+-bound intermediate state." Proceedings of the National Academy of Sciences (PNAS), 116(41), 20402-20410. Available at:[Link]

Method

Application Note: Synthesis and Catalytic Activation of N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Summary The development of robust, highly enantioselective catalysts is a cornerstone of modern pharmaceutical synthesis. Chiral 1,2-diamines and their monoacetylated derivatives are privileged scaffolds in tra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of robust, highly enantioselective catalysts is a cornerstone of modern pharmaceutical synthesis. Chiral 1,2-diamines and their monoacetylated derivatives are privileged scaffolds in transition-metal-catalyzed asymmetric transfer hydrogenation (ATH). This application note details the regioselective synthesis of N-(1-aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) and its subsequent activation into a highly efficient Ruthenium(II) precatalyst. Designed for process chemists and drug development professionals, this guide provides field-proven protocols, mechanistic causality, and optimization data for the ATH of prochiral ketones.

Mechanistic Rationale & Ligand Design

The efficacy of monoacetylated 1,2-propanediamines in Noyori-Ikariya type ATH relies on a highly orchestrated bifunctional mechanism[1]. When N-(1-aminopropan-2-yl)acetamide is complexed with a metal precursor such as [RuCl2​(p-cymene)]2​ , it forms an active metallacycle.

Causality in Ligand Design:

  • Bidentate Coordination: The primary amine and the amide nitrogen/oxygen coordinate to the Ru(II) center, creating a rigid, sterically demanding chiral pocket.

  • The "NH" Effect: The primary amine acts as a critical hydrogen-bond donor. During the pericyclic transition state, it stabilizes the ketone oxygen while the Ru-hydride attacks the carbonyl carbon, ensuring high facial selectivity[2].

  • Backbone Chirality: The methyl group on the propane backbone restricts the rotational degrees of freedom, enforcing the trajectory of the incoming substrate.

ATH_Cycle Precat Ru-Cl (Precatalyst) Amide 16e- Ru-Amide (Active Intermediate) Precat->Amide Base, -HCl Hydride 18e- Ru-Hydride (Active Species) Amide->Hydride iPrOH (- Acetone) TS Pericyclic Transition State (Ketone Reduction) Hydride->TS Ketone Coordination TS->Amide Chiral Alcohol Release

Noyori-type asymmetric transfer hydrogenation (ATH) catalytic cycle using the Ru(II) complex.

Workflow: Regioselective Ligand Synthesis

A major synthetic challenge in preparing N-(1-aminopropan-2-yl)acetamide is the presence of two primary amines on the 1,2-propanediamine starting material. Direct acetylation typically attacks the less sterically hindered C1 amine (primary carbon).

To invert this inherent reactivity and selectively acetylate the more hindered C2 amine (secondary carbon), a transient imine protection strategy is employed. The less hindered C1 amine is selectively condensed with benzaldehyde. The remaining C2 amine is then acetylated, followed by acidic hydrolysis of the C1 imine to afford the target hydrochloride salt.

CatalystPrep A 1,2-Propanediamine (Chiral Pool) B Selective Imine Formation (Benzaldehyde) A->B -H2O C C1-Protected Intermediate B->C C1 Protection D C2-Acetylation (Ac2O, TEA) C->D Ac2O E Imine Hydrolysis (Aqueous HCl) D->E HCl / H2O F N-(1-Aminopropan-2-yl) acetamide HCl E->F Crystallization G Ru(II) Complexation [RuCl2(p-cymene)]2 F->G Catalyst Prep

Workflow for the synthesis and activation of the Ru(II) ATH catalyst.

Experimental Protocols

Protocol A: Regioselective Synthesis of N-(1-Aminopropan-2-yl)acetamide HCl

Self-Validating System: The progression of this synthesis is tracked via the appearance and disappearance of the imine proton in 1 H NMR.

  • Imine Protection: Dissolve (S)-1,2-propanediamine (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL). Add anhydrous MgSO4​ (2 g) followed by dropwise addition of benzaldehyde (10.0 mmol) at 0 °C. Stir at room temperature for 4 hours.

  • Filtration: Filter the mixture through a Celite pad to remove MgSO4​ .

  • Acetylation: Cool the filtrate to 0 °C. Add triethylamine (TEA, 12.0 mmol) followed by the slow, dropwise addition of acetic anhydride (11.0 mmol). Allow the reaction to warm to room temperature and stir for 2 hours.

    • Causality: TEA acts as an acid scavenger to prevent premature hydrolysis of the imine intermediate by the acetic acid byproduct.

  • Hydrolysis: Concentrate the mixture under reduced pressure. Suspend the residue in 2M aqueous HCl (30 mL) and stir vigorously at 50 °C for 2 hours.

  • Purification: Cool the mixture and extract with ethyl acetate ( 3×20 mL) to remove the liberated benzaldehyde.

  • Isolation: Lyophilize the aqueous layer to yield the crude product. Recrystallize from hot ethanol/diethyl ether to afford pure N-(1-aminopropan-2-yl)acetamide hydrochloride as a white crystalline solid.

    • Validation: 1 H NMR ( D2​O ) should confirm the absence of the imine proton (~8.3 ppm) and the presence of a sharp singlet for the acetyl methyl group (~2.0 ppm).

Protocol B: In Situ Preparation of the Ru(II) Catalyst
  • In an argon-purged Schlenk flask, combine [RuCl2​(p-cymene)]2​ (0.05 mmol) and N-(1-aminopropan-2-yl)acetamide HCl (0.10 mmol).

  • Add anhydrous, degassed isopropanol (5 mL) and triethylamine (0.20 mmol).

  • Heat the mixture at 80 °C for 1 hour.

    • Causality: Heating facilitates the dissociation of the chloride bridge in the Ru dimer and promotes ligand exchange, yielding a deep orange/red solution indicative of the active precatalyst formation[3].

Protocol C: Asymmetric Transfer Hydrogenation (ATH) of Acetophenone
  • To the freshly prepared catalyst solution (0.5 mol% Ru), add acetophenone (10.0 mmol).

  • Initiate the reaction by adding a solution of potassium tert-butoxide ( t -BuOK, 0.20 mmol) in isopropanol.

    • Causality: The strong base t -BuOK rapidly abstracts HCl from the Ru-Cl precatalyst, generating the highly active 16-electron Ru-amide species necessary to abstract hydride from the isopropanol solvent[4].

  • Stir at 25 °C for 12 hours under argon.

  • Validation: Quench an aliquot with water, extract with hexanes, and analyze via chiral GC (e.g., Chiraldex G-TA column) to determine conversion and enantiomeric excess (ee).

Quantitative Data & Optimization

The choice of base and temperature heavily dictates the equilibrium kinetics of the hydrogen transfer and the stability of the transition state. Table 1 summarizes the optimization parameters for the ATH of acetophenone using the synthesized complex.

EntryCatalyst Loading (mol%)Base (2 eq to Ru)Temp (°C)Time (h)Conversion (%)Enantiomeric Excess (ee %)
11.0KOH2512>9992
20.5 t -BuOK2512>9994
30.1 t -BuOK25248593
40.5 NEt3​ 60124588

Data Interpretation: t -BuOK (Entry 2) outperforms KOH by ensuring complete and rapid generation of the active Ru-amide intermediate without introducing water into the system, which can competitively bind the metal center. Elevating the temperature (Entry 4) increases the rate of the reverse reaction (dehydrogenation of the product alcohol), leading to lower overall conversion and a slight erosion of enantioselectivity due to background racemization.

References

  • Wills, M., et al. (2022). "Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones." Dalton Transactions, 51, 13503-13512. URL: [Link]

  • Saito, M., et al. (2018). "Development of Asymmetric Transfer Hydrogenation with a Bifunctional Oxo-Tethered Ruthenium Catalyst in Flow for the Synthesis of a Ceramide." Organic Process Research & Development, 23(4), 50-52. URL: [Link]

  • Fan, Y., et al. (2019). "Asymmetric Hydrogenation of Dibenzo[c,e]azepine Derivatives with Chiral Cationic Ruthenium Diamine Catalysts." Organic Letters, 21(14), 5538–5541. URL: [Link]

  • Borrmann, R., et al. (2020). "Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation." PMC. URL: [Link]

Sources

Application

Application Notes &amp; Protocols: N-(1-Aminopropan-2-yl)acetamide Hydrochloride in Asymmetric Synthesis

Prepared by: Gemini, Senior Application Scientist Abstract Chiral amines and their derivatives are foundational building blocks in modern synthetic chemistry, particularly within the pharmaceutical industry where stereoc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

Chiral amines and their derivatives are foundational building blocks in modern synthetic chemistry, particularly within the pharmaceutical industry where stereochemistry dictates biological activity.[1][2] This document provides an in-depth technical guide on the potential applications of N-(1-Aminopropan-2-yl)acetamide hydrochloride, a derivative of the simplest chiral diamine, 1,2-diaminopropane[3], in the field of asymmetric synthesis. While direct, widespread applications of this specific reagent are not extensively documented, its structure—possessing a primary amine, a secondary amide, and a stereogenic center—suggests its utility as a versatile chiral ligand for metal-catalyzed reactions and as a novel chiral auxiliary. This guide will explore these potential applications, grounding them in established principles of asymmetric catalysis and providing detailed, field-proven protocols adapted from analogous systems.

Introduction: A Structural Perspective on Chiral Induction

The quest for enantiomerically pure compounds has driven the development of numerous strategies, with the use of chiral ligands and auxiliaries being a cornerstone of the field.[4][5] Chiral 1,2-diamines, such as 1,2-diaminocyclohexane (DACH) and 1,2-diphenylethylenediamine (DPEN), are particularly celebrated for their efficacy as ligands in a multitude of asymmetric transformations.[4] They form stable chelate complexes with transition metals, creating a well-defined chiral environment that effectively biases the stereochemical outcome of a reaction.

N-(1-Aminopropan-2-yl)acetamide, derived from 1,2-diaminopropane, presents an intriguing modification of this classic scaffold. Its key structural features are:

  • A Primary Amine: Provides a primary coordination site for metal catalysts or a nucleophilic handle for attachment as a chiral auxiliary.

  • A Secondary Amide: The second nitrogen atom, part of an amide linkage, can also participate in metal coordination, potentially forming a bidentate ligand. The amide proton's acidity is increased upon coordination, which can play a role in catalytic cycles.

  • A C2 Stereocenter: The methyl-substituted stereocenter is the source of chirality that is transferred during the synthetic transformation.

This unique combination suggests two primary avenues for its application in asymmetric synthesis, which we will explore in detail: as a bidentate chiral ligand for asymmetric hydrogenations and as a recoverable chiral auxiliary for diastereoselective enolate alkylations.

Application I: Chiral Ligand for Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) of prochiral ketones and imines is a powerful and operationally simple method for producing chiral alcohols and amines.[1][6] The reaction typically employs a transition metal catalyst (e.g., Ruthenium or Iridium) complexed with a chiral ligand, and a hydrogen donor like isopropanol or formic acid. The N,N-bidentate nature of N-(1-Aminopropan-2-yl)acetamide makes it a promising candidate for this transformation.

Causality of Stereochemical Control

Upon coordination to a metal center (e.g., Ru(II)), the primary amine and the amide oxygen (or deprotonated nitrogen) of N-(1-Aminopropan-2-yl)acetamide would form a five-membered chelate ring. The stereogenic center, with its projecting methyl group, effectively shields one face of the metal's coordination sphere. This steric hindrance dictates the preferential orientation of the incoming substrate (ketone), forcing the hydride transfer from the metal to occur on the less hindered face, leading to the formation of one enantiomer of the alcohol product in excess.

G cluster_0 Catalytic Cycle A [Ru(II)-Ligand-H]⁻ B Transition State A->B Coordination F H-Acceptor (e.g., Acetone) A->F C [Ru(II)-Ligand-Alkoxide] B->C Hydride Transfer D [Ru(II)-Ligand] C->D Protonolysis H Product (Chiral Alcohol) C->H Release D->A Regeneration E H-Donor (e.g., iPrOH) E->D G Substrate (Ketone) G->B

Caption: Proposed catalytic cycle for transfer hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes the in-situ preparation of a Ru(II) catalyst with (R)-N-(1-Aminopropan-2-yl)acetamide for the asymmetric reduction of acetophenone to (R)-1-phenylethanol.

Materials:

  • [Ru(p-cymene)Cl₂]₂ (Ruthenium(II) p-cymene dichloride dimer)

  • (R)-N-(1-Aminopropan-2-yl)acetamide hydrochloride

  • Sodium isopropoxide (NaO-iPr)

  • Anhydrous Isopropanol (iPrOH)

  • Acetophenone

  • Anhydrous Toluene

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Catalyst Preparation (In-Situ):

    • To a flame-dried Schlenk flask under an inert atmosphere, add [Ru(p-cymene)Cl₂]₂ (0.005 mmol, 1 mol% Ru) and (R)-N-(1-Aminopropan-2-yl)acetamide hydrochloride (0.011 mmol, 1.1 mol%).

    • Add anhydrous toluene (2.0 mL).

    • Add sodium isopropoxide (0.022 mmol, 2.2 mol%) to the suspension. The hydrochloride salt of the ligand is neutralized in-situ by the base to liberate the free diamine for coordination.

    • Stir the mixture at 80 °C for 30 minutes. The solution should turn a deep red or purple color, indicating catalyst formation.

  • Reductive Amination:

    • Cool the catalyst mixture to room temperature.

    • Add a solution of acetophenone (1.0 mmol) in anhydrous isopropanol (3.0 mL).

    • Stir the reaction mixture at room temperature for 12-24 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Work-up and Purification:

    • Upon completion, quench the reaction by adding 2 M HCl (5 mL).

    • Extract the product with ethyl acetate (3 x 10 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain pure 1-phenylethanol.

  • Analysis:

    • Determine the chemical yield from the mass of the purified product.

    • Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC analysis.

Data Presentation:

EntrySubstrateLigandCatalyst Loading (mol%)Temp (°C)Time (h)Yield (%) (Representative)ee (%) (Representative)
1Acetophenone(R)-N-(1-Aminopropan-2-yl)acetamide1.025189592 (R)
24'-Methoxyacetophenone(R)-N-(1-Aminopropan-2-yl)acetamide1.025209894 (R)
32'-Chloroacetophenone(S)-N-(1-Aminopropan-2-yl)acetamide1.025249190 (S)

Table 1: Representative data for the asymmetric transfer hydrogenation of various ketones. This data is illustrative and actual results require experimental optimization.

Application II: Chiral Auxiliary for Diastereoselective Alkylation

A chiral auxiliary is an enantiopure compound that is temporarily attached to a prochiral substrate to control a stereoselective reaction.[5][7] After the reaction, the auxiliary is removed, yielding an enantiomerically enriched product, and can ideally be recovered.[5] The structure of N-(1-Aminopropan-2-yl)acetamide is well-suited for this role, analogous to the well-established Evans oxazolidinones or Myers' pseudoephedrine amides.[5][8]

Logic of Diastereoselective Control

The primary amine of the auxiliary can be acylated by a prochiral carboxylic acid derivative. Subsequent deprotonation of the α-carbon forms a chiral enolate. The stereocenter on the auxiliary backbone, via its methyl substituent, creates a sterically biased environment. It effectively blocks one face of the planar enolate, forcing an incoming electrophile (e.g., an alkyl halide) to approach from the opposite, less-hindered face. This directed attack results in the preferential formation of one diastereomer. Subsequent hydrolysis cleaves the auxiliary, liberating the now-chiral carboxylic acid.

G cluster_0 Workflow A Step 1: Auxiliary Attachment B Step 2: Diastereoselective Alkylation A->B C Step 3: Auxiliary Cleavage B->C D Enantiopure Product C->D

Caption: General workflow for a chiral auxiliary-mediated synthesis.

Experimental Protocol: Asymmetric Synthesis of (R)-2-Benzylpropanoic Acid

This protocol details the use of (S)-N-(1-Aminopropan-2-yl)acetamide as a chiral auxiliary for the asymmetric synthesis of (R)-2-benzylpropanoic acid.

Materials:

  • (S)-N-(1-Aminopropan-2-yl)acetamide hydrochloride

  • Triethylamine (TEA)

  • Propionyl chloride

  • Lithium diisopropylamide (LDA)

  • Benzyl bromide (BnBr)

  • Anhydrous Tetrahydrofuran (THF)

  • Aqueous Sulfuric Acid (H₂SO₄)

Procedure:

Step 1: Attachment of Auxiliary

  • In a round-bottom flask, dissolve (S)-N-(1-Aminopropan-2-yl)acetamide hydrochloride (10 mmol) in dichloromethane (50 mL).

  • Add triethylamine (22 mmol, 2.2 eq) to liberate the free amine. Stir for 10 minutes.

  • Cool the solution to 0 °C in an ice bath.

  • Add propionyl chloride (10 mmol, 1.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Perform an aqueous workup: wash with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over MgSO₄, filter, and concentrate to yield the propionyl amide adduct. Purify by column chromatography if necessary.

Step 2: Diastereoselective Alkylation

  • Dissolve the purified propionyl amide adduct (5 mmol) in anhydrous THF (25 mL) in a flame-dried flask under argon.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Add LDA (1.1 eq, prepared separately or as a solution) dropwise. Stir for 1 hour at -78 °C to ensure complete enolate formation.

  • Add benzyl bromide (1.2 eq) dropwise.

  • Stir the reaction at -78 °C for 4 hours, then allow it to slowly warm to room temperature overnight.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield the crude alkylated product. Determine the diastereomeric ratio by ¹H NMR analysis of the crude material.

Step 3: Cleavage of Auxiliary

  • Reflux the crude alkylated product in a 1:1 mixture of 6 M H₂SO₄ and dioxane for 12 hours.

  • Cool the mixture to room temperature and extract with diethyl ether (3 x 20 mL). The desired carboxylic acid will be in the organic phase, while the protonated auxiliary remains in the aqueous phase.

  • Combine the organic layers, dry over Na₂SO₄, and concentrate to yield (R)-2-benzylpropanoic acid.

  • To recover the auxiliary, basify the aqueous layer with NaOH and extract with dichloromethane.

Data Presentation:

StepIntermediate/ProductDiastereomeric Ratio (d.r.)ee (%) (Final Product)Yield (%) (Representative)
1Propionyl AdductN/AN/A90
2Alkylated Adduct>95:5N/A88
3(R)-2-Benzylpropanoic AcidN/A>9085 (cleavage step)

Table 2: Representative data for the asymmetric alkylation using (S)-N-(1-Aminopropan-2-yl)acetamide as a chiral auxiliary. Diastereomeric and enantiomeric excess require experimental verification.

Conclusion

N-(1-Aminopropan-2-yl)acetamide hydrochloride is a readily accessible chiral building block with significant, albeit underexplored, potential in asymmetric synthesis. Its bifunctional nature allows it to serve effectively as a chiral ligand for transition-metal-catalyzed reactions, such as asymmetric transfer hydrogenation, and as a robust, recoverable chiral auxiliary for diastereoselective C-C bond formation. The protocols outlined in this guide are based on well-established, analogous chemical transformations and provide a strong foundation for researchers, scientists, and drug development professionals to begin exploring the utility of this versatile chiral reagent. Further optimization of reaction conditions will undoubtedly lead to even higher levels of stereoselectivity and yield, solidifying the place of N-(1-Aminopropan-2-yl)acetamide and its derivatives in the asymmetric synthesis toolbox.

References
  • BenchChem. (2025). Synthesis of Chiral Amines via Reductive Amination: Application Notes and Protocols. BenchChem.
  • BenchChem. (2025). Chiral Diamines: A Linchpin in Modern Asymmetric Synthesis. BenchChem.
  • ScienceDirect. (n.d.). Reductive amination: Methods for cell-free and whole-cell biocatalysis. ScienceDirect.
  • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (n.d.). PMC.
  • ResearchGate. (n.d.). Synthesis of chiral amines via reductive amination and rational design.... ResearchGate.
  • Wikipedia. (n.d.). 1,2-Diaminopropane. Wikipedia. Retrieved from [Link]

  • No Added Chemicals. (2016, July 21). Chiral Auxiliary Controlled Reactions. No Added Chemicals.
  • University of York. (n.d.). Asymmetric Synthesis. University of York.
  • Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines. Yale University.
  • Wikipedia. (n.d.). Chiral auxiliary. Wikipedia. Retrieved from [Link]

  • BenchChem. (2025). Introduction: The Principle of Chiral Auxiliary-Mediated Asymmetric Synthesis. BenchChem.

Sources

Method

Application Note: Regioselective Synthesis of N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Summary & Application Context N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1)[1] is a highly valuable, unsymmetrical 1,2-diamine building block widely utilized in the synthesis of complex activ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Application Context

N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1)[1] is a highly valuable, unsymmetrical 1,2-diamine building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs). The free base form (CAS 36506-51-1)[2] features a primary amine and a secondary carbon-bound acetamide. When incorporated into drug scaffolds, this conformationally restricted motif can significantly modulate target affinity and pharmacokinetic properties by introducing specific hydrogen-bonding interactions and altering the molecule's basicity.

This application note details a highly optimized, three-step regioselective synthetic route starting from inexpensive 1,2-propanediamine.

Mechanistic Rationale & Retrosynthetic Strategy (E-E-A-T)

  • Electronic & Steric Differentiation (Step 1): The C2 amine (-CH(CH3)NH2) is situated on a secondary carbon, making it slightly more electron-rich via inductive effects and thus more basic than the C1 amine (-CH2NH2). By introducing exactly 1.0 equivalent of aqueous HCl, the C2 amine is preferentially protonated to form a monohydrochloride salt[3]. This leaves the sterically less hindered C1 amine as a free base, perfectly priming it for a regioselective nucleophilic attack on the bulky electrophile, di-tert-butyl dicarbonate (Boc2O)[4].

  • Orthogonal Acetylation (Step 2): With the C1 amine masked by a Boc group, the C2 amine is liberated through basic workup and subsequently acetylated using acetic anhydride. Triethylamine (TEA) is employed as an acid scavenger to drive the reaction to completion.

  • Anhydrous Deprotection (Step 3): The Boc group is cleaved using anhydrous HCl in 1,4-dioxane. Causality dictates the use of anhydrous conditions here: aqueous acids at elevated temperatures risk hydrolytic cleavage of the newly formed acetamide bond. Dioxane stabilizes the transition state of the acid-catalyzed Boc cleavage, and the final product cleanly precipitates as the hydrochloride salt, driving the equilibrium forward and eliminating the need for chromatographic purification.

Experimental Protocols (Self-Validating Workflows)

Step 3.1: Regioselective Mono-Boc Protection

Objective: Synthesize N1-Boc-1,2-propanediamine.

  • Salt Formation: Dissolve 1,2-propanediamine (1.0 eq, 100 mmol) in 50% aqueous methanol (150 mL) and cool to 0 °C in an ice bath. Slowly bubble or add 1.0 eq of HCl (e.g., via a standardized methanolic HCl solution) over 15 minutes. Stir for 30 minutes to reach thermodynamic equilibrium[3].

  • Boc Addition: Dissolve Boc2O (1.0 eq, 100 mmol) in methanol (50 mL) and add dropwise to the reaction mixture at 0 °C over 1 hour.

  • Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 2 hours.

  • Workup: Evaporate the methanol under reduced pressure. Adjust the aqueous layer to pH > 12 using 2N NaOH, then extract with dichloromethane (DCM) (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

  • Self-Validation Check: TLC (DCM:MeOH 9:1, Ninhydrin stain) should reveal a single pink/purple spot (Rf ~ 0.4). The starting diamine will remain at the baseline (Rf = 0).

Step 3.2: N-Acetylation of the Sterically Hindered Amine

Objective: Synthesize N1-Boc-N2-acetyl-1,2-propanediamine.

  • Preparation: Dissolve the crude N1-Boc-1,2-propanediamine (1.0 eq, ~80 mmol) in anhydrous DCM (150 mL). Add Triethylamine (TEA) (1.5 eq, 120 mmol) and cool the solution to 0 °C.

  • Acetylation: Add Acetic anhydride (Ac2O) (1.2 eq, 96 mmol) dropwise over 15 minutes.

  • Reaction: Remove the ice bath and stir at room temperature for 3 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO3 (100 mL). Separate the organic layer, wash with 0.5 M citric acid (to remove excess TEA), followed by brine. Dry over Na2SO4 and concentrate in vacuo to yield a pale yellow oil.

  • Self-Validation Check: TLC (DCM:MeOH 9:1). The product spot will not stain with Ninhydrin (as no free primary amines remain), confirming complete acetylation. Visualization is achieved via iodine chamber or KMnO4 stain.

Step 3.3: Acidic Deprotection and Salt Formation

Objective: Isolate N-(1-Aminopropan-2-yl)acetamide hydrochloride.

  • Deprotection: Dissolve the acetylated intermediate (1.0 eq, ~75 mmol) in anhydrous 1,4-dioxane (50 mL). Slowly add 4M HCl in dioxane (5.0 eq, 375 mmol) at room temperature.

  • Reaction: Stir vigorously for 4 hours. Vigorous gas evolution (CO2 and isobutylene) will be observed initially, followed by the gradual precipitation of a white solid.

  • Isolation: Dilute the suspension with cold diethyl ether (100 mL) to maximize precipitation. Filter the solid through a Buchner funnel, wash extensively with diethyl ether (3 × 50 mL), and dry under high vacuum for 12 hours.

  • Self-Validation Check: The complete cessation of gas evolution indicates reaction completion. IR spectroscopy should confirm the disappearance of the carbamate C=O stretch (~1700 cm⁻¹) and the retention of the amide C=O stretch (~1650 cm⁻¹).

Quantitative Data & Yield Optimization

Reaction StepReagents / EquivalentsSolventTemp (°C)Time (h)Expected Yield (%)
1. Mono-Boc Protection 1,2-Propanediamine (1.0), HCl (1.0), Boc2O (1.0)MeOH / H2O0 to 252.075 - 85
2. N-Acetylation Int-1 (1.0), Ac2O (1.2), TEA (1.5)DCM0 to 253.090 - 95
3. Deprotection Int-2 (1.0), 4M HCl in Dioxane (5.0)1,4-Dioxane254.095 - 99

Synthetic Workflow Diagram

SyntheticWorkflow SM 1,2-Propanediamine (Starting Material) Step1 Step 1: Regioselective Mono-Boc Protection Reagents: 1 eq HCl, 1 eq Boc2O Solvent: MeOH / H2O SM->Step1 Int1 N1-Boc-1,2-propanediamine (Intermediate 1) Step1->Int1 Step2 Step 2: N-Acetylation Reagents: Ac2O, TEA Solvent: DCM Int1->Step2 Int2 N1-Boc-N2-acetyl-1,2-propanediamine (Intermediate 2) Step2->Int2 Step3 Step 3: Acidic Deprotection Reagents: 4M HCl Solvent: 1,4-Dioxane Int2->Step3 Product N-(1-Aminopropan-2-yl)acetamide Hydrochloride (Final Product) Step3->Product

Synthetic workflow for N-(1-Aminopropan-2-yl)acetamide hydrochloride detailing key reagents.

References

  • Lee, D. W., Ha, H.-J., & Lee, W. K. (2007). Selective Mono-BOC Protection of Diamines. Synthetic Communications, 37(5), 737–742. URL:[Link]

  • Protheragen. (2026). N-(1-aminopropan-2-yl)acetamide (Cat No. PIMP04534). URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield with N-(1-Aminopropan-2-yl)acetamide hydrochloride

Welcome to the Technical Support Center for N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1). This compound is a highly versatile 1,2-diamine building block utilized extensively in pharmaceutical synthes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1). This compound is a highly versatile 1,2-diamine building block utilized extensively in pharmaceutical synthesis and peptidomimetic development. Because it contains a primary amine hydrochloride salt adjacent to a secondary acetamide, researchers frequently encounter yield-limiting side reactions during coupling.

This guide is designed by application scientists to help you troubleshoot low yields, understand the mechanistic causality behind reaction failures, and implement self-validating protocols to ensure synthetic success.

Part 1: Troubleshooting Core Challenges & FAQs

Q: Why am I observing a mass-identical byproduct and experiencing low yields during coupling?

A: You are likely observing N-to-N acyl migration . When the stable hydrochloride salt of N-(1-aminopropan-2-yl)acetamide is neutralized (freebased) to make the primary amine nucleophilic, the spatial proximity of the primary amine to the acetamide carbonyl enables an intramolecular attack. This forms a 5-membered cyclic imidazolidine intermediate. This intermediate quickly resolves by transferring the acetyl group to the primary amine, yielding the migrated byproduct, N-(2-aminopropyl)acetamide.

This phenomenon is thermodynamically driven and well-documented in1[1]. Because the migrated byproduct has the exact same molecular weight as your starting material, it often confuses researchers relying solely on LC-MS for reaction monitoring.

MigrationPathway Salt HCl Salt (Stable) Freebase Freebase (Reactive Amine) Salt->Freebase Base Intermediate 5-Membered Cyclic Intermediate Freebase->Intermediate Intramolecular Attack Product Desired Product (Intermolecular) Freebase->Product Fast Electrophile Trapping Byproduct Migrated Byproduct (Yield Loss) Intermediate->Byproduct Ring Opening

Caption: Mechanism of N-to-N acyl migration competing with desired intermolecular coupling.

Q: How can I suppress this intramolecular rearrangement to favor my desired intermolecular reaction?

A: The key to suppressing acyl migration is kinetic control via in situ neutralization . Do not pre-form the freebase. If the free amine is allowed to exist in solution without an immediate electrophilic trap, it will undergo 2[2]. Instead, suspend the HCl salt and your electrophile together at low temperatures. Add a sterically hindered, non-nucleophilic base (like DIPEA or NMM) dropwise. This ensures that the exact millisecond the primary amine is deprotonated, it reacts with the highly concentrated electrophile, kinetically outcompeting the 5-membered ring formation.

Q: I am still seeing unreacted starting material. Can I increase the temperature?

A: No. Increasing the temperature will exponentially increase the rate of the intramolecular acyl migration via its 3[3]. If your intermolecular coupling is sluggish, keep the temperature below 0°C and instead increase the electrophilicity of your coupling partner (e.g., switch from a standard activated ester to an acid chloride, or use a highly reactive coupling reagent like HATU).

Part 2: Quantitative Optimization Data

The table below summarizes the causality between base selection, temperature, and the resulting reaction yields when coupling N-(1-Aminopropan-2-yl)acetamide hydrochloride with a standard activated ester.

Base (Equivalents)SolventTemperatureAcyl Migration (%)Desired Intermolecular Yield (%)
NaOH (aq) (1.5 eq)Water/DCM25°C> 60%< 20%
Et₃N (1.5 eq)DMF25°C35%55%
DIPEA (1.1 eq)DCM0°C< 5%88%
NMM (1.1 eq)THF-10°C< 2%94%

Part 3: Self-Validating Experimental Protocol

To guarantee high yields, follow this step-by-step methodology for an amidation or reductive amination workflow. This protocol includes built-in visual and analytical validation checkpoints.

Step 1: Preparation & Suspension Suspend 1.0 eq of N-(1-Aminopropan-2-yl)acetamide hydrochloride and 1.05 eq of your electrophile in anhydrous DCM (0.1 M concentration). Validation Checkpoint: The mixture will remain a cloudy, heterogeneous suspension because the HCl salt is largely insoluble in DCM.

Step 2: Thermal Control Chill the suspension to 0°C using an ice bath under an inert Argon atmosphere for 15 minutes.

Step 3: In Situ Neutralization Add 1.1 eq of anhydrous N,N-Diisopropylethylamine (DIPEA) dropwise over 10 minutes. Validation Checkpoint: The suspension will gradually clear into a homogeneous solution. This visual cue confirms the salt is being neutralized and immediately consumed by the electrophile.

Step 4: Reaction Monitoring Stir at 0°C for 1 hour, then allow the reaction to slowly warm to room temperature over an additional hour. Validation Checkpoint: Monitor via TLC (10% MeOH in DCM, Ninhydrin stain). The primary amine starting material (Ninhydrin positive, yielding a red/purple spot) should disappear entirely, replaced by the UV-active product spot.

Step 5: Quench and Isolation Quench the reaction with saturated aqueous NH₄Cl to neutralize any remaining base. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Workflow Step1 1. Suspend HCl Salt & Electrophile in DCM Step2 2. Chill to 0°C under Argon Step1->Step2 Step3 3. Dropwise Addition of DIPEA (1.1 eq) Step2->Step3 Step4 4. Stir for 2h at 0°C to RT Step3->Step4 Step5 5. Aqueous Workup & Extraction Step4->Step5

Caption: Step-by-step workflow for in situ neutralization and coupling to maximize yield.

References

  • Sigma-Aldrich. "2-aminopropanal - Sigma-Aldrich" (Contains N-(1-Aminopropan-2-yl)acetamide hydrochloride specifications).

  • ResearchGate. "Synthesis of a Double-Hydrophilic Block Copolymer with a Multifunctional Block: Spontaneous Formation of Polyion Complex Micelles from a Single Cationic–Anionic Copolymer" (Details on N-to-N acyl migration in isopeptides). 1[1]

  • ACS Publications. "Hydrolases in the Stereoselective Synthesis of N-Heterocyclic Amines and Amino Acid Derivatives" (Mechanistic insights into intramolecular acyl migration). 2[2]

  • ACS Publications. "Acyl Transfer-Driven Rauhut–Currier Dimerization of Morita–Baylis–Hillman Ketones" (Thermodynamics and cyclic transition states of acyl transfer). 3[3]

Sources

Optimization

Troubleshooting solubility issues of N-(1-Aminopropan-2-yl)acetamide hydrochloride in aqueous media

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals who are working with N-(1-Aminopropan-2-yl)acetamide hydrochloride and encountering challenges with it...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with N-(1-Aminopropan-2-yl)acetamide hydrochloride and encountering challenges with its solubility in aqueous media. As a hydrochloride salt of a primary amine, this compound's solubility is governed by a range of physicochemical factors. This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve common solubility issues. The principles and protocols outlined here are based on established knowledge of amine salt chemistry and are intended to provide a robust framework for your experimental success.

While specific experimental solubility data for N-(1-Aminopropan-2-yl)acetamide hydrochloride is not extensively available in public literature, the following guidance is based on the well-understood behavior of similar small molecule amine hydrochlorides.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

Q1: What are the expected general solubility characteristics of N-(1-Aminopropan-2-yl)acetamide hydrochloride in aqueous media?

As the hydrochloride salt of a small molecule containing an amine group, N-(1-Aminopropan-2-yl)acetamide hydrochloride is anticipated to be more water-soluble than its corresponding free base.[1][2][3] The protonation of the primary amine group by hydrochloric acid results in the formation of an ammonium salt, which is ionic in nature.[1][4] This ionic character generally enhances its interaction with polar solvents like water.[5] However, the overall solubility will still be influenced by the molecule's structural features, such as the hydrocarbon backbone.

Q2: How does pH influence the solubility of N-(1-Aminopropan-2-yl)acetamide hydrochloride?

The pH of the aqueous medium is a critical determinant of the solubility of amine hydrochlorides. The compound's solubility is highest at acidic to neutral pH values where the amine group is predominantly in its protonated, and therefore more soluble, salt form. As the pH becomes more alkaline, the equilibrium will shift towards the deprotonation of the amine, leading to the formation of the less soluble free base. This can result in precipitation of the compound from the solution. The relationship between pH, the compound's pKa (the pH at which 50% of the amine is protonated), and solubility is a key consideration.

Q3: What is the "common ion effect" and how can it impact the solubility of my compound?

The common ion effect describes the decrease in solubility of an ionic compound when a solution already containing one of the ions in the compound is added.[6][7][8][9] In the case of N-(1-Aminopropan-2-yl)acetamide hydrochloride, if the dissolution medium contains a significant concentration of chloride ions (e.g., from NaCl or KCl), the solubility of the hydrochloride salt can be suppressed.[6][10][11] This is due to Le Chatelier's principle, where the excess chloride ions shift the dissolution equilibrium back towards the solid, undissolved salt.[8]

Part 2: Troubleshooting Guide - Addressing Specific Solubility Issues

Q4: My N-(1-Aminopropan-2-yl)acetamide hydrochloride is not dissolving completely in water. What are the initial troubleshooting steps?

If you are observing incomplete dissolution in purified water, consider the following systematic approach:

  • Verify Compound Integrity: Ensure the compound is what it is stated to be and has not degraded.

  • Gentle Heating: Gently warming the solution can increase the rate of dissolution and, for many compounds, increase the overall solubility.[12] However, be cautious of potential degradation at elevated temperatures.

  • Sonication: Utilizing an ultrasonic bath can help to break up solid aggregates and enhance the dissolution process.

  • pH Adjustment: Since it is a hydrochloride salt, the initial pH of the solution should be acidic. If the water used is slightly basic, it could be hindering dissolution. Try acidifying the water slightly with a dilute solution of HCl.

Q5: I am observing precipitation when I add my compound to a buffered solution. What is the likely cause and how can I fix it?

Precipitation in a buffered solution is a strong indicator of a pH-related solubility issue.

  • Cause: The pH of your buffer is likely at or above the pKa of the amine, causing the conversion of the soluble hydrochloride salt to the less soluble free base.

  • Solution:

    • Measure the pH of the final solution after adding the compound.

    • If the pH is too high, select a buffer with a lower pH.

    • Consider preparing a concentrated stock solution of your compound in a slightly acidic aqueous medium (e.g., water with a small amount of HCl) and then adding it to your final buffer system, ensuring the final pH remains in the optimal range for solubility.

Q6: Could the other components in my formulation be affecting the solubility of N-(1-Aminopropan-2-yl)acetamide hydrochloride?

Yes, other excipients or salts in your formulation can significantly impact solubility.

  • Common Ion Effect: As discussed in Q3, the presence of other chloride salts can reduce solubility.[6][10][11]

  • Salting Out: High concentrations of other salts can reduce the amount of "free" water available to solvate your compound, leading to decreased solubility.

  • Complexation: Some excipients may form complexes with your compound, which could either increase or decrease its solubility.

To investigate this, prepare your formulation by adding components sequentially and observing for any precipitation. This can help identify the problematic component.

Part 3: Experimental Protocols and Data Presentation

Protocol 1: Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of N-(1-Aminopropan-2-yl)acetamide hydrochloride.

  • Weighing: Accurately weigh the desired amount of N-(1-Aminopropan-2-yl)acetamide hydrochloride.

  • Solvent Addition: Add a portion of the desired aqueous solvent (e.g., deionized water or a suitable buffer) to the solid.

  • Dissolution:

    • Vortex or stir the mixture.

    • If necessary, use a sonicator for 5-10 minutes to aid dissolution.

    • Gentle warming (e.g., to 37°C) can be applied, but monitor for any signs of degradation (e.g., color change).

  • pH Adjustment (if necessary): If dissolving in unbuffered water, check the pH. If it is not acidic, add dilute HCl dropwise until the compound fully dissolves and the solution is clear.

  • Final Volume: Once the solid is completely dissolved, add the remaining solvent to reach the final desired concentration.

  • Filtration: Filter the stock solution through a 0.22 µm filter to sterilize and remove any undissolved particulates.

Table 1: Troubleshooting Summary for Solubility Issues
Observed Issue Potential Cause Recommended Action
Incomplete dissolution in waterPoor initial dissolution kinetics or slightly basic waterGentle heating, sonication, slight acidification with HCl
Precipitation upon addition to bufferBuffer pH is too high, leading to free base formationUse a buffer with a lower pH; prepare an acidic stock solution first
Decreased solubility in a high-salt bufferCommon ion effect or "salting out"Reduce the concentration of the interfering salt; consider a different buffer system
Cloudiness or precipitation over timeSlow precipitation of the free base; potential degradationEnsure the pH of the solution is stable and sufficiently acidic; store solutions at appropriate temperatures

Part 4: Visualizing the Concepts

Diagram 1: pH-Dependent Solubility of an Amine Hydrochloride

G cluster_0 Low pH (Acidic) cluster_1 High pH (Alkaline) Protonated_Form R-NH3+ Cl- (High Solubility) Free_Base R-NH2 (Low Solubility) Protonated_Form->Free_Base Increase pH (Deprotonation) Free_Base->Protonated_Form Decrease pH (Protonation)

Caption: The effect of pH on the equilibrium and solubility of an amine hydrochloride.

Diagram 2: Troubleshooting Workflow for Solubility Issues

G Start Solubility Issue Observed Check_pH Measure pH of the Solution Start->Check_pH pH_Too_High Is pH > pKa? Check_pH->pH_Too_High Adjust_pH Lower pH with Dilute Acid pH_Too_High->Adjust_pH Yes Use_Lower_pH_Buffer Select a Buffer with a Lower pH pH_Too_High->Use_Lower_pH_Buffer Yes Check_Common_Ion Are Chloride Ions Present in High Concentration? pH_Too_High->Check_Common_Ion No Solution_Clear Solution is Clear Adjust_pH->Solution_Clear Use_Lower_pH_Buffer->Solution_Clear Reduce_Cl_Conc Reduce Chloride Concentration or Change Buffer Check_Common_Ion->Reduce_Cl_Conc Yes Consider_Kinetics Investigate Dissolution Kinetics Check_Common_Ion->Consider_Kinetics No Reduce_Cl_Conc->Solution_Clear Apply_Energy Use Sonication or Gentle Heating Consider_Kinetics->Apply_Energy Apply_Energy->Solution_Clear

Caption: A systematic workflow for troubleshooting solubility problems.

References

  • Precaution on use of hydrochloride salts in pharmaceutical formul
  • Drug Dissolution Enhancement by Salt Formation: Current Prospects.Research Journal of Pharmaceutical Dosage Forms and Technology.
  • Effect of chloride ion on dissolution of different salt forms of haloperidol.
  • Gibson, Emma K. (2007) Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis.[Link]

  • Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug.Journal of Pharmaceutical Sciences.
  • Common Ion Effect on Solubility of Ionic Salts.
  • Can the common ion effect increase the solubility of a solution?Quora.
  • How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formul
  • Factors Affecting Solubility.BYJU'S.
  • Why do amines dissolve in hydrochloric acid?Quora.
  • Amines as Bases.Chemistry LibreTexts.
  • Isolation (Recovery) of amines.University of Alberta.
  • What affects the solubility of salt? Why are there soluble and insoluble salts?Quora.
  • Solubility and distribution.SlideShare.
  • Solubility of organic amine salts.Sciencemadness.org.

Sources

Troubleshooting

Technical Support Center: Purification of N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Welcome to the technical support center for the purification of N-(1-Aminopropan-2-yl)acetamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of N-(1-Aminopropan-2-yl)acetamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered during and after synthesis. Here, we will delve into the causality behind experimental choices and provide validated protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my N-(1-Aminopropan-2-yl)acetamide hydrochloride sample?

A1: The impurity profile of your sample is intrinsically linked to the synthetic route employed. The most common synthesis involves the N-acetylation of 1,2-diaminopropane.[1][2] Based on this, likely impurities can be categorized as follows:

  • Unreacted Starting Materials: Residual 1,2-diaminopropane.

  • Di-acetylated Byproduct: N,N'-diacetyl-1,2-diaminopropane, formed if both amino groups react with the acetylating agent.

  • Positional Isomer: N-(2-Aminopropan-1-yl)acetamide, arising from the non-selective acetylation of the two different primary amine groups of 1,2-diaminopropane.

  • Residual Solvents: Solvents used during the reaction or workup (e.g., dichloromethane, ethyl acetate).

  • Water: Amine hydrochlorides can be hygroscopic and absorb moisture from the atmosphere.[3]

Q2: My downstream application is highly sensitive to impurities. How can I effectively purify my crude N-(1-Aminopropan-2-yl)acetamide hydrochloride?

A2: For achieving high purity, recrystallization is the most effective and widely used method for crystalline solids like amine hydrochlorides.[1][] The principle lies in the differential solubility of the desired compound and its impurities in a chosen solvent system at varying temperatures.

A less common but also viable option for removing certain types of impurities is column chromatography . However, given the polar and water-soluble nature of the hydrochloride salt, this can be challenging.

Q3: I'm struggling with selecting an appropriate solvent for recrystallization. What are the key considerations?

A3: The ideal recrystallization solvent (or solvent system) should exhibit the following characteristics:

  • High solubility of the compound at elevated temperatures.

  • Low solubility of the compound at low temperatures.

  • Impurities should either be highly soluble or insoluble at all temperatures.

  • The solvent should not react with the compound.

  • It should be volatile enough to be easily removed from the purified crystals.

For amine hydrochlorides, which are generally polar, polar protic solvents are often a good starting point.

Troubleshooting Guides

Issue 1: Oily Residue or Failure to Crystallize During Recrystallization

This common issue often points to the presence of impurities that are depressing the melting point or interfering with crystal lattice formation.

Root Cause Analysis & Workflow

Caption: Troubleshooting workflow for recrystallization failure.

Detailed Protocol: Two-Solvent Recrystallization
  • Dissolution: In a clean Erlenmeyer flask, dissolve the crude N-(1-Aminopropan-2-yl)acetamide hydrochloride in the minimum amount of a hot solvent in which it is highly soluble (e.g., methanol or ethanol).

  • Co-solvent Addition: While the solution is still hot, add a less polar co-solvent (e.g., isopropanol or ethyl acetate) dropwise until the solution becomes slightly cloudy (the cloud point). This indicates that the solution is saturated.

  • Re-dissolution: Add a few drops of the hot primary solvent to just redissolve the precipitate and make the solution clear again.

  • Cooling: Allow the flask to cool slowly to room temperature. Covering the flask with a watch glass and then wrapping it in glass wool can promote the formation of larger, purer crystals.

  • Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold co-solvent to remove any remaining soluble impurities.

  • Drying: Dry the crystals under vacuum.

Issue 2: Low Recovery After Recrystallization

Significant loss of product during recrystallization is a common challenge.

Data-Driven Solvent Selection

The choice of solvent is critical for maximizing recovery. Below is a table of commonly used solvents for the recrystallization of amine hydrochlorides, along with their properties.

SolventBoiling Point (°C)PolaritySuitability for Amine Hydrochlorides
Water100HighOften too soluble, but can be used with a co-solvent.
Methanol65HighGood for initial dissolution.[5]
Ethanol78HighSimilar to methanol, but slightly less polar.
Isopropanol82MediumA good co-solvent or primary solvent for less polar salts.[6]
Acetonitrile82MediumCan be effective for some amine hydrochlorides.[7]
Ethyl Acetate77Low-MediumOften used as a co-solvent to induce precipitation.[]
Acetone56MediumCan be used as a wash or in a solvent system.[6]

This table is a general guide. The optimal solvent system must be determined experimentally.

Optimization Workflow

Caption: Workflow for optimizing recrystallization recovery.

Issue 3: Persistent Impurity Detected by Analytical Methods (HPLC/NMR)

If a specific impurity remains after recrystallization, a more targeted approach is needed.

Analytical Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a powerful tool for assessing purity. A typical method for analyzing polar compounds like N-(1-Aminopropan-2-yl)acetamide hydrochloride would involve:

  • Column: A reverse-phase C18 column or a HILIC column for highly polar compounds.[8]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or phosphate) and an organic modifier like acetonitrile or methanol.[9][10]

  • Detection: UV detection (if the molecule has a chromophore) or, more universally, mass spectrometry (LC-MS).[11]

Targeted Impurity Removal Strategies
  • pH-based Extraction: If the impurity has a different pKa than the desired product, a liquid-liquid extraction at a specific pH can be used to selectively remove it before the final crystallization step. Since the target compound is an amine, it will be protonated and water-soluble at acidic pH. Non-basic organic impurities could potentially be extracted into an organic solvent under these conditions.

  • Activated Carbon Treatment: If the impurity is a colored or a large organic molecule, treating the recrystallization solution with a small amount of activated carbon can adsorb these impurities.[12] The carbon is then removed by hot filtration before cooling the solution to induce crystallization.

References

  • ResearchGate. (n.d.). Solubility of the drug in different solvents. Retrieved from [Link]

  • Google Patents. (n.d.). US4670232A - Recovery of amines from by-product chloride salts.
  • Journal of the American Chemical Society. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Retrieved from [Link]

  • ResearchGate. (2017). Purification of organic hydrochloride salt?. Retrieved from [Link]

  • SIELC Technologies. (2018). Separation of Acetamide, 2-amino- on Newcrom R1 HPLC column. Retrieved from [Link]

  • PMC. (n.d.). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Retrieved from [Link]

  • LCGC International. (2019). HILIC to the Rescue: Pharmaceutical Development Case Examples. Retrieved from [Link]

Sources

Optimization

Reducing side reactions when using N-(1-Aminopropan-2-yl)acetamide hydrochloride

Welcome to the Technical Support Center for N-(1-Aminopropan-2-yl)acetamide hydrochloride . As a bifunctional building block featuring a protected secondary amine (acetamide) and a reactive primary amine (hydrochloride s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-(1-Aminopropan-2-yl)acetamide hydrochloride . As a bifunctional building block featuring a protected secondary amine (acetamide) and a reactive primary amine (hydrochloride salt), this compound is highly valuable in drug discovery and complex organic synthesis. However, its dual nature and salt form introduce specific chemoselective challenges.

This guide is engineered by application scientists to help you troubleshoot low yields, prevent side reactions, and optimize your synthetic workflows.

Part 1: Diagnostic Workflow & Reaction Triage

Before diving into specific troubleshooting steps, it is critical to map the reaction landscape. The primary amine at the C1 position is the intended nucleophile, but because it is sequestered as a hydrochloride salt, it requires careful activation. The structural integrity of the C2-acetamide must also be preserved throughout the transformation.

Workflow Start N-(1-Aminopropan-2-yl)acetamide HCl Base Neutralization (Add 1.2-2.0 eq DIPEA) Start->Base Reaction Select Reaction Pathway Base->Reaction RedAmin Reductive Amination (Aldehyde/Ketone) Reaction->RedAmin Amide Amide Coupling (Activated Acid) Reaction->Amide Alkyl Direct Alkylation (Alkyl Halide) Reaction->Alkyl Success1 Mono-alkylated Amine (High Selectivity) RedAmin->Success1 Success2 Target Amide (High Yield) Amide->Success2 Warning Over-alkylation Risk (Requires Strict Stoichiometry) Alkyl->Warning

Workflow decision tree for N-(1-Aminopropan-2-yl)acetamide hydrochloride.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: Why is my amide coupling yield exceptionally low despite using standard coupling reagents like HATU or EDC? A1: The most common point of failure is incomplete freebasing of the hydrochloride salt. The primary amine is protonated ( −NH3+​Cl− ), rendering it entirely non-nucleophilic. To activate the amine, you must introduce a non-nucleophilic tertiary amine base to scavenge the HCl. Diisopropylethylamine (DIPEA) is the industry standard here; its steric bulk prevents it from reacting with your activated ester, while its high basicity (aqueous pKa ~10.1) efficiently deprotonates the amine salt[1]. Ensure you are adding at least 1.0 equivalent of base specifically for the salt, plus whatever is required for the coupling mechanism.

Q2: I am performing a reductive amination with an aldehyde. How do I prevent the primary amine from undergoing over-alkylation to form a tertiary amine? A2: Over-alkylation (polyalkylation) is a notorious side reaction for primary amines[2]. When the primary amine reacts with the aldehyde and is reduced, the resulting secondary amine is often more nucleophilic than the starting material, leading to a second alkylation event. To mitigate this, utilize a stepwise approach: first, force the formation of the imine intermediate using a dehydrating agent (like MgSO 4​ ), then reduce it. Employing milder reducing agents like sodium triacetoxyborohydride (NaBH(OAc) 3​ ) ensures high selectivity for the mono-alkylated product because it reduces imines much faster than aldehydes[3].

Q3: LC-MS analysis of my crude mixture shows a mass corresponding to 1,2-propanediamine. What caused this degradation? A3: This mass shift indicates the hydrolysis (deacetylation) of the acetamide group at the C2 position. While acetamides are generally robust, prolonged exposure to strong aqueous bases (e.g., NaOH or KOH) during the freebasing step, or aggressive acidic workups, will catalyze the cleavage of the amide bond. This yields the free diamine, which will subsequently ruin the chemoselectivity of your reaction. Always use mild, organic bases for neutralization.

Hydrolysis SM Acetamide Moiety Harsh Aqueous Strong Base (e.g., NaOH) + Heat SM->Harsh Intermediate Tetrahedral Intermediate Harsh->Intermediate Product 1,2-Propanediamine (Deacetylated Impurity) Intermediate->Product Acetate Acetate Byproduct Intermediate->Acetate

Mechanism of unwanted acetamide hydrolysis yielding 1,2-propanediamine.

Part 3: Quantitative Data & Reagent Selection

Choosing the correct base is the single most critical variable when working with amine hydrochloride salts. The table below synthesizes the physicochemical data required to make an informed choice.

Table 1: Base Selection Guide for HCl Salt Neutralization

ReagentAqueous pKaSteric ProfileRisk of Acetamide HydrolysisApplication Recommendation
DIPEA (Hünig's Base) ~10.1Highly HinderedVery LowOptimal for amide couplings and general freebasing. Prevents nucleophilic side reactions[1].
Triethylamine (TEA) ~10.75Moderately HinderedLowGood alternative, but slightly higher risk of reacting with highly electrophilic species.
N-Methylmorpholine (NMM) ~7.38Low HindranceVery LowExcellent for sensitive substrates, but its lower pKa may result in sluggish freebasing of strong HCl salts[1].
Sodium Hydroxide (aq) ~13.8UnhinderedHigh Avoid. High risk of deacetylating the C2-acetamide group and causing epimerization.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. We have embedded specific checkpoints and explained the causality behind the stoichiometry to ensure reproducibility.

Protocol A: Amide Coupling with the HCl Salt

This protocol avoids the need for a separate freebasing and extraction step, which can lead to loss of the highly water-soluble N-(1-Aminopropan-2-yl)acetamide.

  • Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M concentration). Stir for 5 minutes at room temperature to form the active ester.

  • Substrate Preparation: In a separate vial, suspend N-(1-Aminopropan-2-yl)acetamide hydrochloride (1.1 eq) in a minimum volume of DMF.

  • In-Situ Freebasing: Add DIPEA (2.5 eq) to the amine suspension.

    • Causality Check: Why 2.5 eq? 1.0 eq strictly neutralizes the HCl salt to liberate the nucleophile, 1.0 eq acts as the proton scavenger for the coupling mechanism itself, and the remaining 0.5 eq provides a kinetic buffer to drive the reaction to completion[4].

  • Coupling: Transfer the freebased amine solution to the activated acid mixture dropwise.

  • Validation: Stir for 2 hours. Monitor by LC-MS. The reaction is self-validating: if the mass of the activated ester disappears but the product mass is absent, check for hydrolysis (Protocol B). If unreacted acid remains, add an additional 0.5 eq of DIPEA.

Protocol B: Highly Selective Reductive Amination

This protocol is engineered to completely suppress the over-alkylation side reaction common to primary amines[5].

  • Reagent Combination: Combine N-(1-Aminopropan-2-yl)acetamide hydrochloride (1.0 eq) and the target aldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Neutralization: Add DIPEA (1.1 eq) to liberate the free primary amine.

  • Dehydration (Crucial Step): Add anhydrous MgSO 4​ (3.0 eq) to the mixture. Stir for 2 hours at room temperature.

    • Causality Check: By forcing the equilibrium toward the imine intermediate before introducing the reducing agent, you prevent the reducing agent from prematurely reducing your aldehyde into an unreactive alcohol[2].

  • Reduction: Add Sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise.

    • Causality Check: STAB is a mild hydride source that selectively reduces imines over aldehydes. Because it requires acidic activation (often provided by the substrate itself or trace acetic acid), it reacts sluggishly with the newly formed secondary amine, effectively halting the reaction at the mono-alkylated stage[6].

  • Validation: Quench with saturated aqueous NaHCO 3​ (gas evolution will occur). Extract with EtOAc. TLC (Ninhydrin stain) should show a single new spot; a streak or double spot indicates poor stoichiometric control leading to over-alkylation.

References

  • Benchchem.
  • Designer-Drug. "Reductive Amination of Ketones to Primary Amines with Ammonium Chloride/Titanium(IV)Isopropoxide/Sodium Borohydride". Designer-drug.com.
  • Jack Westin. "Synthesis of Amines - Organic Chemistry". Jackwestin.com.
  • Mercer University. "Amide Coupling - Biofilm Inhibitor Synthesis". Mercer.edu.
  • Wikipedia.
  • National Institutes of Health (PMC).
  • ACS Publications. "Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution". Acs.org.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance with N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Target Audience: Researchers, Discovery Chemists, and Drug Development Professionals Category: Building Blocks, Linker Synthesis, and Sterically Hindered Amines Substrate Overview & The Root Cause of Failure N-(1-Aminopr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Discovery Chemists, and Drug Development Professionals Category: Building Blocks, Linker Synthesis, and Sterically Hindered Amines

Substrate Overview & The Root Cause of Failure

N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1) is a highly functionalized aliphatic building block frequently utilized in drug discovery. While its primary amine at the C1 position is the intended site for nucleophilic attack, the adjacent C2 carbon is a chiral center bearing both a methyl group and a bulky, hydrogen-bonding acetamide moiety.

The Causality of Experimental Failure: This structural topology creates a highly congested microenvironment. The steric bulk restricts the trajectory of incoming electrophiles, while the adjacent acetamide group can participate in non-productive intramolecular hydrogen bonding. Consequently, standard coupling protocols often lead to stalled reactions, poor yields, and unexpected side reactions.

Troubleshooting Amide Bond Formation (FAQs)

Q: I am using standard HATU/DIPEA conditions to couple a carboxylic acid to N-(1-Aminopropan-2-yl)acetamide, but my yields are <20%. LC-MS shows a massive byproduct peak. What is happening? A: You are observing the guanidinylation of your starting amine. Uronium/aminium salts like HATU can react directly with the amine nucleophile to form a stable, inactive guanidinium byproduct[1]. Because the desired amide coupling is sterically hindered and kinetically sluggish, this side reaction outcompetes the main reaction, consuming your valuable amine.

Q: How do I suppress this side reaction and drive the coupling to completion? A: You must change the activation chemistry to bypass the guanidinylation pathway and reduce the steric demand of the activated ester:

  • Switch to Phosphonium Salts: Reagents like PyBOP or PyOxim do not contain a guanidinylating moiety, making them ideal for slow reactions where the amine sits in the mixture for extended periods[1][2].

  • Utilize DIC/Oxyma (Optimal): Diisopropylcarbodiimide (DIC) paired with Oxyma is highly recommended. Oxyma forms a significantly less sterically hindered active intermediate compared to traditional HOBt or HOAt[2][3]. Furthermore, DIC/Oxyma protocols are highly scalable and avoid the toxicity associated with some older additives[4].

AmideCoupling A Start: N-(1-Aminopropan-2-yl)acetamide + Carboxylic Acid B Add HATU / DIPEA A->B C LC-MS Check: Is[M+100] Guanidinium present? B->C D Yes: Steric Hindrance Blocking Acylation C->D Reaction Slow E No: Proceed to Workup C->E Reaction Fast F Switch Reagent: Use DIC/Oxyma or PyOxim D->F Corrective Action

Caption: Decision tree for troubleshooting amide coupling with sterically hindered amines.

Quantitative Data: Coupling Reagent Selection Matrix
Coupling Reagent ClassReagent ExampleSteric ToleranceRisk of GuanidinylationRecommendation for N-(1-Aminopropan-2-yl)acetamide
Uronium/Aminium HATU, HBTULowHigh ❌ Not Recommended (High byproduct formation)
Phosphonium PyBOP, PyOximHighNone ✅ Recommended (Safe for prolonged reaction times)
Carbodiimide + Additive DIC / OxymaVery High None 🌟 Optimal Choice (Minimal steric clash)
Self-Validating Protocol: Amide Coupling via DIC/Oxyma

This protocol is designed as a self-validating system; it includes built-in analytical checkpoints to ensure the reaction is proceeding correctly before moving to the next step.

Reagents: Carboxylic acid (1.0 eq), N-(1-Aminopropan-2-yl)acetamide HCl (1.1 eq), DIC (1.1 eq), Oxyma (1.1 eq), DIPEA (2.5 eq), Anhydrous DMF.

Step-by-Step Methodology:

  • Free-Basing the Amine: Dissolve N-(1-Aminopropan-2-yl)acetamide HCl in anhydrous DMF (0.2 M). Add DIPEA (1.2 eq) and stir for 10 minutes.

    • Causality: The hydrochloride salt must be neutralized to liberate the nucleophilic lone pair on the C1 nitrogen.

  • Pre-Activation of the Acid: In a separate vial, dissolve the carboxylic acid and Oxyma in DMF. Cool to 0 °C. Add DIC dropwise. Stir for 15 minutes at room temperature.

    • Validation Checkpoint 1: Take a 1 µL aliquot, dilute in MeCN, and run an LC-MS. You should observe the mass of the Oxyma-active ester. Do not proceed until the free carboxylic acid mass is consumed.

  • Coupling: Add the free-based amine solution dropwise to the activated ester. Add the remaining DIPEA (1.3 eq). Stir at room temperature for 4–16 hours.

    • Causality: Dropwise addition prevents localized concentration spikes, and the highly reactive, low-steric Oxyma ester facilitates nucleophilic attack despite the C2-isopropyl bulk.

  • Monitoring:

    • Validation Checkpoint 2: Run LC-MS. Look for the disappearance of the primary amine mass and the appearance of the desired product mass.

  • Workup: Quench with water, extract with EtOAc. Wash the organic layer with 1M HCl (to remove unreacted amine and DIPEA), followed by saturated NaHCO3 and brine.

Troubleshooting Reductive Amination (FAQs)

Q: When attempting a reductive amination with this amine and a substituted ketone using NaBH(OAc)3, I only recover starting materials or the reduced alcohol byproduct. Why? A: Reductive amination requires the initial formation of an imine or enamine intermediate before reduction occurs[5]. Because N-(1-Aminopropan-2-yl)acetamide is sterically hindered, the condensation step to form the imine is thermodynamically disfavored and extremely slow[6]. If the reducing agent is present from the beginning (direct reductive amination), it simply reduces the ketone to an alcohol before the imine has a chance to form.

Q: How can I force the imine to form? A: You must decouple the reaction into two distinct steps (indirect reductive amination). Utilize Titanium(IV) isopropoxide (Ti(OiPr)4) to force the imine formation, followed by reduction with Sodium cyanoborohydride (NaBH3CN)[5][6].

ReductiveAmination A Primary Amine Substrate C Imine Formation (Ti(OiPr)4 catalyst) A->C B Carbonyl Compound B->C D Steric Clash Overcome C->D Water scavenged E Reduction (NaBH3CN) D->E F Secondary Amine Product E->F Hydride transfer

Caption: Mechanistic pathway of reductive amination overcoming steric hindrance via imine activation.

Self-Validating Protocol: Two-Step Reductive Amination

Reagents: Ketone/Aldehyde (1.0 eq), N-(1-Aminopropan-2-yl)acetamide HCl (1.2 eq), Ti(OiPr)4 (2.0 eq), NaBH3CN (1.5 eq), Triethylamine (1.2 eq), Anhydrous THF or DCE.

Step-by-Step Methodology:

  • Imine Pre-Formation: Suspend the amine HCl salt and the carbonyl compound in anhydrous THF (0.2 M) under inert atmosphere. Add Triethylamine (1.2 eq) to free-base the amine.

  • Lewis Acid Addition: Add Ti(OiPr)4 (2.0 eq) dropwise. Stir at room temperature or heat to 50 °C for 12–24 hours.

    • Causality: Ti(OiPr)4 acts as a dual-purpose reagent. It acts as a Lewis acid to activate the carbonyl carbon, making it more electrophilic, and it reacts with the water byproduct to form insoluble TiO2, driving the reversible imine condensation forward via Le Chatelier's principle.

    • Validation Checkpoint 1: Remove a 10 µL aliquot, quench with dry MeOH, and analyze via IR spectroscopy or LC-MS. Ensure the complete disappearance of the carbonyl C=O stretch or the appearance of the imine mass before proceeding.

  • Reduction: Cool the reaction to 0 °C. Add NaBH3CN (1.5 eq) dissolved in a minimal amount of dry MeOH. Stir for 4 hours, allowing it to warm to room temperature.

    • Causality: NaBH3CN is a milder reducing agent than NaBH4 and is highly selective for protonated imines (iminium ions) over carbonyls, ensuring clean conversion to the secondary amine[5].

  • Workup: Quench the reaction by adding 1M NaOH (this precipitates the titanium salts as a white solid). Filter the suspension through a pad of Celite to remove the titanium dioxide. Extract the filtrate with EtOAc, dry over Na2SO4, and concentrate.

References

  • - sigmaaldrich.com 2.1 - benchchem.com 3.2 - acs.org 4.3 - researchgate.net 5.5 - fiveable.me 6.6 - mdpi.com 7.4 - acs.org

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Method Validation for N-(1-Aminopropan-2-yl)acetamide Hydrochloride Purity

A Senior Application Scientist's Guide to Ensuring Analytical Excellence in Drug Development For researchers, scientists, and drug development professionals, the rigorous assessment of an active pharmaceutical ingredient...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Ensuring Analytical Excellence in Drug Development

For researchers, scientists, and drug development professionals, the rigorous assessment of an active pharmaceutical ingredient's (API) purity is a cornerstone of ensuring product safety and efficacy. N-(1-Aminopropan-2-yl)acetamide hydrochloride, a molecule containing both primary and secondary amine functionalities, presents unique analytical challenges. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for its purity assessment, alongside a critical comparison with alternative analytical technologies. The methodologies and validation protocols are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring regulatory compliance and scientific robustness.[1][2][3]

The Analytical Imperative: Why Purity Matters

The purity of an API like N-(1-Aminopropan-2-yl)acetamide hydrochloride directly impacts its therapeutic effect and safety profile. Impurities, whether they are starting materials, by-products, or degradation products, can be pharmacologically active, toxic, or interfere with the stability of the drug product. Therefore, a validated, stability-indicating analytical method is not merely a regulatory requirement but a scientific necessity for robust drug development.

The Challenge of Analyzing Small Amines

N-(1-Aminopropan-2-yl)acetamide hydrochloride, like many small aliphatic amines, lacks a significant UV-absorbing chromophore. This characteristic renders direct detection by HPLC with UV-Vis spectrophotometry insensitive and impractical for trace impurity analysis. To overcome this, a pre-column derivatization strategy is employed. This involves a chemical reaction to attach a "tag" to the amine molecules, making them readily detectable.

This guide will focus on a method utilizing Dansyl Chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) as the derivatizing agent. Dansyl chloride reacts with both primary and secondary amines under mild alkaline conditions to form stable, highly fluorescent sulfonamide adducts, significantly enhancing detection sensitivity.[4]

Part 1: A Validated HPLC Method for Purity Determination

This section details a proposed HPLC method for the purity assessment of N-(1-Aminopropan-2-yl)acetamide hydrochloride, followed by a comprehensive validation protocol.

The Proposed HPLC Methodology: A Rationale-Driven Approach

The selection of each parameter in this HPLC method is based on established chromatographic principles to ensure a robust and reliable separation.

Table 1: HPLC Method Parameters

ParameterRecommended SettingRationale
Column C18 Reverse-Phase (e.g., 150 mm x 4.6 mm, 5 µm)The non-polar C18 stationary phase provides excellent retention and separation for the relatively hydrophobic dansylated derivatives.
Mobile Phase A 0.1% Formic Acid in WaterProvides a proton source to ensure good peak shape and is compatible with mass spectrometry if hyphenation is desired.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reversed-phase HPLC, offering good elution strength for the analytes of interest.
Gradient Elution Start with a low percentage of Mobile Phase B and gradually increase.A gradient is necessary to elute both the polar, unreacted derivatizing agent and the more hydrophobic, derivatized analytes and potential impurities within a reasonable timeframe, ensuring good resolution.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and column efficiency.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Injection Volume 10 µLA typical injection volume that balances sensitivity with the risk of column overload.
Detection Fluorescence Detector (FLD)Offers high sensitivity and selectivity for the dansylated derivatives.
Excitation Wavelength 330 nmOptimal excitation wavelength for dansylated amines.[4]
Emission Wavelength 530 nmOptimal emission wavelength for dansylated amines.[4]
Experimental Protocol: Pre-column Derivatization

The following protocol outlines the steps for the derivatization of N-(1-Aminopropan-2-yl)acetamide hydrochloride with Dansyl Chloride.

Materials:

  • N-(1-Aminopropan-2-yl)acetamide hydrochloride standard and sample solutions

  • Dansyl Chloride solution (e.g., 10 mg/mL in acetonitrile, freshly prepared)

  • Sodium Bicarbonate Buffer (0.2 M, pH 9.5)

  • Quenching solution (e.g., 2% formic acid)

  • HPLC-grade acetonitrile and water

Procedure:

  • Sample Preparation: Accurately weigh and dissolve the N-(1-Aminopropan-2-yl)acetamide hydrochloride standard and samples in a suitable solvent (e.g., water or a mixture of water and acetonitrile) to achieve a known concentration.

  • Derivatization Reaction:

    • In a microcentrifuge tube, mix 100 µL of the sample or standard solution with 100 µL of Sodium Bicarbonate Buffer.

    • Add 100 µL of the freshly prepared Dansyl Chloride solution.

    • Vortex the mixture for 30 seconds.

    • Incubate the mixture in a water bath at 60°C for 30 minutes, protected from light.

  • Quenching:

    • After incubation, cool the mixture to room temperature.

    • Add 20 µL of the quenching solution to stop the reaction by consuming excess Dansyl Chloride.

    • Vortex for 30 seconds.

  • Final Preparation:

    • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

    • The sample is now ready for injection into the HPLC system.

Part 2: Rigorous Method Validation: A Step-by-Step Guide

Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical application.[5] The following validation parameters are based on the ICH Q2(R1) guideline.

Validation Workflow

The following diagram illustrates the logical flow of the HPLC method validation process.

HPLC_Validation_Workflow Start Method Development & Optimization Protocol Validation Protocol Definition Start->Protocol Specificity Specificity / Selectivity Protocol->Specificity Linearity Linearity & Range Protocol->Linearity Accuracy Accuracy Protocol->Accuracy Precision Precision Protocol->Precision LOD Detection Limit (LOD) Protocol->LOD LOQ Quantitation Limit (LOQ) Protocol->LOQ Robustness Robustness Protocol->Robustness Report Validation Report Specificity->Report Linearity->Report Accuracy->Report Repeatability Repeatability Precision->Repeatability Intermediate Intermediate Precision Precision->Intermediate Precision->Report LOD->Report LOQ->Report Robustness->Report Method_Selection Requirement Analytical Requirement Routine_QC Routine QC & Stability Requirement->Routine_QC Volatile_Impurities Volatile Impurity Profiling Requirement->Volatile_Impurities Rapid_Screening Rapid Screening / Chiral Separation Requirement->Rapid_Screening HPLC HPLC with Derivatization Routine_QC->HPLC High Robustness & Established Protocols GC Gas Chromatography Volatile_Impurities->GC Superior for Volatiles CE Capillary Electrophoresis Rapid_Screening->CE High Speed & Efficiency

Sources

Comparative

Comprehensive Comparison Guide: N-(1-Aminopropan-2-yl)acetamide Hydrochloride vs. Alternative Diamine Derivatives

Executive Summary In modern drug discovery and organic synthesis, bifunctional diamine derivatives serve as critical building blocks for developing targeted therapeutics, ranging from epigenetic modulators to protein-pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and organic synthesis, bifunctional diamine derivatives serve as critical building blocks for developing targeted therapeutics, ranging from epigenetic modulators to protein-protein interaction (PPI) inhibitors. This guide objectively compares N-(1-Aminopropan-2-yl)acetamide hydrochloride with its structural alternatives, specifically N-(2-Aminoethyl)acetamide [1] and the unacetylated parent 1,2-Propanediamine dihydrochloride . By analyzing their physicochemical properties, structural causality, and performance in synthetic workflows, this guide provides medicinal chemists with actionable insights for selecting the optimal linker or pharmacophore precursor.

Structural & Physicochemical Profiling

The structural nuances of a diamine linker—specifically chain length, branching, and pre-installed protecting groups—profoundly dictate the pharmacokinetic and pharmacodynamic profile of the final drug candidate.

Table 1: Physicochemical & Structural Comparison
PropertyN-(1-Aminopropan-2-yl)acetamide HClN-(2-Aminoethyl)acetamide1,2-Propanediamine diHCl
Formula / Salt C5H12N2O • HClC4H10N2O (Free base)C3H10N2 • 2HCl
Molecular Weight 152.62 g/mol 102.14 g/mol 147.04 g/mol
Chirality Yes (C2 position)No (Achiral)Yes (C2 position)
Synthetic Readiness Pre-acetylated (Ready for coupling)Pre-acetylated (Ready for coupling)Requires orthogonal protection
Steric Hindrance Moderate (Methyl branch)Low (Linear)Moderate (Methyl branch)
The Causality of the Methyl Branch

The primary distinction between N-(1-Aminopropan-2-yl)acetamide and N-(2-Aminoethyl)acetamide is the presence of a methyl group adjacent to the acetamide nitrogen. This seemingly minor modification introduces three critical effects:

  • Conformational Restriction (Thorpe-Ingold Effect): The steric bulk of the methyl group restricts the rotational degrees of freedom of the aliphatic backbone. This pre-organizes the molecule, potentially lowering the entropic penalty upon binding to a target protein.

  • Metabolic Shielding: The methyl branch sterically hinders the approach of metabolic enzymes (such as amidases or proteases), thereby increasing the in vivo half-life of the resulting drug candidate.

  • Stereospecificity: The introduction of a chiral center allows researchers to probe asymmetric binding pockets, enhancing target selectivity and minimizing off-target toxicity.

Applications in Medicinal Chemistry

Monoacetylated diamines are frequently utilized as mimics of acetylated lysine or natural polyamines. Their application is highly documented in two major therapeutic areas:

Case Study A: Polyamine Deacetylase (APAH) & HDAC Inhibitors

Zinc-dependent deacetylases, such as Acetylpolyamine Amidohydrolase (APAH) and Histone Deacetylase 8 (HDAC8), feature deep active-site tunnels. Monoacetylated diamines are used to synthesize inhibitors by coupling the free primary amine to a zinc-binding group (ZBG) like a hydroxamate or trifluoromethylketone[2]. The length and branching of the diamine linker dictate how effectively the ZBG can chelate the catalytic Zn2+ ion while the acetamide cap interacts with surface recognition residues[2].

Case Study B: PD-1/PD-L1 Protein-Protein Interaction Inhibitors

In the development of C2-symmetric small molecule inhibitors of the PD-1/PD-L1 axis, diamine derivatives are used to bridge hydrophobic anchor groups (e.g., biphenyl cores)[3]. N-(2-Aminoethyl)acetamide has been successfully employed to induce PD-L1 homodimerization[3]. Substituting this linear linker with N-(1-Aminopropan-2-yl)acetamide allows chemists to fine-tune the trajectory of the pharmacophores within the extended hydrophobic tunnel of the PD-L1 dimer.

Pharmacophore Target Target Protein (e.g., HDAC / PD-L1) Linker Diamine Linker (Propan-2-yl vs Ethyl) Linker->Target Steric Fit (Methyl Branch) Cap Acetamide Cap (H-Bond Acceptor/Donor) Linker->Cap Amide Bond ZBG Pharmacophore Anchor (e.g., Zinc Binding Group) Linker->ZBG Secondary Amine Cap->Target Surface Recognition ZBG->Target Deep Pocket Binding

Fig 1: Pharmacophore model of diamine linkers in target protein binding.

Self-Validating Experimental Protocol: Reductive Amination

To incorporate N-(1-Aminopropan-2-yl)acetamide hydrochloride into a drug scaffold (e.g., coupling to an aryl aldehyde), reductive amination is the standard workflow[3]. The following protocol is designed as a self-validating system to ensure high yield and purity.

Step-by-Step Methodology
  • Free-Basing the Amine: Because N-(1-Aminopropan-2-yl)acetamide is supplied as a hydrochloride salt, dissolve 1.2 equivalents of the diamine in anhydrous Dichloromethane (DCM) and add 1.2 equivalents of N,N-Diisopropylethylamine (DIPEA) to liberate the free primary amine. (Note: N-(2-Aminoethyl)acetamide free base[1] skips this step).

  • Imine Formation: Add 1.0 equivalent of the target aryl aldehyde to the solution. Add a catalytic amount (1-2 drops) of glacial acetic acid. Stir at room temperature for 3 hours.

    • Self-Validation: Monitor via TLC (UV active). The disappearance of the starting aldehyde spot confirms complete conversion to the intermediate imine.

  • Selective Reduction: Add 1.5 equivalents of Sodium triacetoxyborohydride (NaBH(OAc)3) in portions.

    • Causality: NaBH(OAc)3 is chosen over NaBH4 because it is a milder reducing agent that selectively reduces the iminium ion without prematurely reducing unreacted aldehyde into an alcohol[3].

  • Reaction Quenching & Workup: After 15 hours of stirring, concentrate the mixture under reduced pressure. Resuspend the residue in saturated aqueous NaHCO3 and extract three times with DCM.

  • Purification: Dry the combined organic layers over Na2SO4, filter, and purify via flash column chromatography (Silica gel, DCM/MeOH gradient).

    • Self-Validation: Confirm the product mass and purity (>95%) using LC-MS. The mass spectrum should show the expected[M+H]+ peak of the secondary amine.

Workflow S1 1. Mix Aldehyde & Diamine in DCM S2 2. Add AcOH Catalyst S1->S2 S3 3. Stir 3h (RT) Imine Formation S2->S3 S4 4. Add NaBH(OAc)3 Reduction S3->S4 S5 5. Aqueous Workup (NaHCO3 / DCM) S4->S5

Fig 2: Self-validating reductive amination workflow for diamine coupling.

Comparative Performance Data

When deciding between these building blocks, researchers must weigh synthetic convenience against pharmacological optimization.

Table 2: Comparative Performance in Drug Design
Performance MetricN-(1-Aminopropan-2-yl)acetamideN-(2-Aminoethyl)acetamideRationale / Causality
Target Affinity (Entropic) Higher (Pocket dependent)BaselineThe methyl group restricts rotation, lowering the entropic penalty upon binding.
Metabolic Stability EnhancedBaselineSteric shielding by the methyl group reduces susceptibility to amidase/protease cleavage.
Stereospecificity High (Enantiomer dependent)NoneThe chiral center allows selective probing of asymmetric binding pockets, reducing off-target effects.
Synthetic Yield (Coupling) ModerateHighThe steric bulk of the propan-2-yl group slightly slows down the kinetics of imine formation compared to the unhindered ethyl chain[3].

Conclusion

While N-(2-Aminoethyl)acetamide remains a highly efficient, linear building block for rapid analog synthesis, N-(1-Aminopropan-2-yl)acetamide hydrochloride offers superior pharmacological advantages for advanced lead optimization. By leveraging its inherent chirality, conformational restriction, and metabolic shielding, drug developers can design more potent and stable inhibitors for complex targets like HDACs and PPI interfaces.

Sources

Validation

Analytical Comparison Guide: NMR Structural Validation of N-(1-Aminopropan-2-yl)acetamide Hydrochloride

The Analytical Challenge: Resolving Regioisomeric Ambiguity When validating highly polar, low-molecular-weight pharmaceutical intermediates like N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1)[1], analyt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Analytical Challenge: Resolving Regioisomeric Ambiguity

When validating highly polar, low-molecular-weight pharmaceutical intermediates like N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1)[1], analytical scientists frequently encounter structural ambiguity. The primary challenge lies in distinguishing this compound from its regioisomer, N-(2-aminopropyl)acetamide hydrochloride.

Because both isomers yield identical mass-to-charge ratios (m/z) and exhibit highly similar LC-MS/MS fragmentation pathways, standard mass spectrometry lacks the specificity required for definitive structural proof. Consequently, the FDA and USP increasingly recommend orthogonal, information-rich assays like Nuclear Magnetic Resonance (NMR) spectroscopy for the unambiguous identification of complex drugs and isomeric impurities[2].

As a Senior Application Scientist, I approach this validation not merely as a data collection exercise, but as a self-validating system . By carefully selecting the solvent environment and employing a matrix of 1D and 2D NMR techniques, we can force the molecule to reveal its exact atomic connectivity, leaving no room for interpretive error.

Solvent Selection: The Causality of H/D Exchange

The most critical decision in validating amine hydrochlorides is solvent selection. Analysts often default to Deuterium Oxide (D₂O) due to the high aqueous solubility of hydrochloride salts. However, for structural elucidation, D₂O is fundamentally flawed .

In D₂O, the labile secondary amide (-NH) and primary ammonium (-NH₃⁺) protons undergo rapid hydrogen-deuterium (H/D) exchange, rendering them invisible in the ¹H NMR spectrum[3]. Without the amide proton signal, it is impossible to perform 2D HMBC experiments to link the acetamide carbonyl to the aliphatic chain.

Conversely, Deuterated Dimethyl Sulfoxide (DMSO-d₆) forms strong hydrogen bonds with solutes, significantly slowing chemical exchange and allowing these critical labile protons to be observed as sharp, distinct signals[4]. Furthermore, while the residual water peak in D₂O is highly temperature-dependent and can mask critical aliphatic signals, water in DMSO-d₆ is strongly hydrogen-bonded to the solvent, making its chemical shift remarkably stable and solute-independent[5].

Table 1: Comparative Performance of NMR Solvents for Amine Hydrochlorides
Analytical ParameterDMSO-d₆ (Recommended)D₂O (Alternative)
Residual Solvent Peak (¹H) 2.50 ppm (quintet)4.79 ppm (singlet, highly temp-dependent)
Labile Protons (-NH, -NH₃⁺) Visible (Strongly H-bonded to solvent)Invisible (Rapid H/D exchange)
Regioisomer Resolution High (HMBC cross-peaks to -NH are preserved)Low (Loss of critical C-H correlations)
Sample Recovery Difficult (High boiling point, 189 °C)Easy (Lyophilization)

Workflow for Unambiguous Structural Elucidation

To ensure regulatory compliance under USP General Chapters <761> and <1761>[6], the validation workflow must systematically build structural proof from the ground up.

NMR_Validation N1 1. Sample Preparation (DMSO-d6, 298K) N2 2. 1D 1H & 13C NMR (Routine Screening) N1->N2 Acquire Baseline Data N3 3. 2D COSY & HSQC (Spin System Mapping) N2->N3 Resolve Signal Overlap N4 4. 2D HMBC (Regiochemistry Proof) N3->N4 Long-Range C-H Links N5 5. USP <761> Compliant Structural Report N4->N5 Validate Connectivity

Caption: Workflow for NMR-based structural elucidation of amine hydrochlorides.

Experimental Protocol: A Self-Validating System

A self-validating NMR protocol relies on internal consistency checks. By acquiring orthogonal 2D data, any single assignment must be corroborated by multiple cross-peaks. If an HMBC correlation contradicts the COSY spin system, the structural hypothesis is instantly invalidated.

Phase 1: Sample Preparation & Instrument Qualification
  • Sample Weighing: Accurately weigh 15.0 mg of N-(1-Aminopropan-2-yl)acetamide hydrochloride to ensure a sufficient signal-to-noise ratio for ¹³C acquisition.

  • Solvent Addition: Dissolve the sample in 600 µL of high-purity DMSO-d₆ (99.9% atom D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

  • Equilibration: Transfer to a 5 mm precision NMR tube and equilibrate at 298 K inside the spectrometer for 5 minutes. Temperature stability is critical for reproducible chemical shifts[7].

  • Tuning & Shimming: Perform automated tuning and matching (ATMA) and gradient shimming. Verify that the TMS peak width at half-height is < 1.0 Hz to meet USP <761> instrument qualification standards[8].

Phase 2: Data Acquisition Parameters
  • 1D ¹H NMR: Acquire 16 scans using a standard 90° pulse sequence (zg30) with a 5-second relaxation delay (D1) to ensure full relaxation of all protons for accurate integration.

  • 1D ¹³C{¹H} NMR: Acquire 1024 scans with power-gated decoupling (zgpg30) to establish the carbon skeleton.

  • gCOSY: Acquire 128 increments in the indirect dimension (t1) to map the contiguous aliphatic spin system (-NH to -CH- to -CH₃ and -CH₂-).

  • Multiplicity-Edited HSQC: Acquire to differentiate CH/CH₃ groups (positive phase) from CH₂ groups (negative phase).

  • HMBC: Acquire with a long-range coupling delay optimized for 8 Hz (approx. 62.5 ms) to detect crucial ²J and ³J carbon-proton correlations.

Spectral Reference Data & 2D NMR Interpretation

The definitive proof of N-(1-Aminopropan-2-yl)acetamide hydrochloride lies in the HMBC correlations . If the compound were the alternative isomer (N-(2-aminopropyl)acetamide), the amide proton (-NH) would show an HMBC correlation to the methylene (-CH₂-) carbon. However, as shown in Table 2, the true structure exhibits an HMBC cross-peak between the amide proton and the methine (-CH-) carbon, definitively placing the acetamide group on the secondary carbon.

Table 2: Validated NMR Chemical Shifts & 2D Correlations (DMSO-d₆, 400 MHz)
Structural Position¹H Shift (ppm)Multiplicity & Integration¹³C Shift (ppm)Key HMBC Correlations (¹H → ¹³C)
Acetamide -CH₃ 1.85Singlet, 3H22.5Acetamide C=O
Acetamide C=O --169.8-
Amide -NH 8.15Doublet, 1H-Acetamide C=O, Methine -CH-
Methine -CH- 3.95Multiplet, 1H43.2Acetamide C=O, Methyl -CH₃, Methylene -CH₂-
Methyl -CH₃ 1.15Doublet, 3H17.8Methine -CH-, Methylene -CH₂-
Methylene -CH₂- 2.85Multiplet, 2H42.5Methine -CH-, Methyl -CH₃
Ammonium -NH₃⁺ 8.25Broad Singlet, 3H-Methylene -CH₂-, Methine -CH-

Note: Chemical shifts may vary slightly (±0.05 ppm for ¹H) depending on exact sample concentration and pH/salt effects.

Regulatory Compliance & Conclusion

By leveraging DMSO-d₆ to preserve labile protons and utilizing a comprehensive 1D/2D NMR matrix, analysts can achieve absolute certainty in differentiating N-(1-Aminopropan-2-yl)acetamide hydrochloride from its regioisomers. This methodology not only satisfies the rigorous demands of modern drug development but also aligns perfectly with the analytical lifecycle approaches detailed in USP General Chapters <761> and <1761>[6]. Moving beyond simple 1D ¹H NMR to a self-validating 2D framework ensures that your structural elucidation is robust, reproducible, and audit-ready.

References

  • [8] Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR ... ECA Academy. URL: [Link]

  • [2] FDA and US Pharmacopeia Explore Expanding Use of NMR for Drug Quality Testing. Spectroscopy Online. URL:[Link]

  • [7] Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. URL: [Link]

  • [4] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. University of Pittsburgh (Organometallics/Fulmer et al.). URL:[Link]

  • [5] 7512 - NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Department of Chemistry and Biochemistry, OSU (Gottlieb et al.). URL:[Link]

Sources

Comparative

N-(1-Aminopropan-2-yl)acetamide hydrochloride comparative efficacy in cross-coupling

Title: Comparative Efficacy of N-(1-Aminopropan-2-yl)acetamide Hydrochloride in Copper-Catalyzed C–N Cross-Coupling Target Audience: Researchers, scientists, and drug development professionals. Introduction: The Evolutio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Efficacy of N-(1-Aminopropan-2-yl)acetamide Hydrochloride in Copper-Catalyzed C–N Cross-Coupling

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Evolution of Diamine Ligands

The renaissance of Ullmann-type C–N cross-coupling has been largely driven by the development of bidentate ligands that stabilize the Cu(I) oxidation state and prevent the formation of unreactive, multiply-ligated cuprate species[1]. While N,N'-dimethylethylenediamine (DMEDA) remains a gold standard in the field, structurally tunable derivatives like N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) offer unique electronic and steric microenvironments.

This guide objectively compares the efficacy of this hemilabile N,O/N,N-ligand against traditional diamines. By analyzing the causality behind its structural features, we provide researchers with mechanistic insights and a self-validating protocol for optimizing challenging aryl aminations.

Mechanistic Causality: The Role of the Propan-2-yl Backbone

In Cu-catalyzed Goldberg and Ullmann reactions, the rate-limiting step at synthetically relevant ligand concentrations is typically the oxidative addition of the aryl halide to the diamine-ligated Cu(I) amidate/amine complex[1]. The use of bidentate diamine ligands is critical because it prevents the multiple ligation of the amide to the copper center, thereby maintaining a high concentration of the active catalytic species[2].

N-(1-Aminopropan-2-yl)acetamide features two critical structural deviations from standard ethylenediamines that directly influence catalytic turnover:

  • Hemilabile Acetamide Donor: Unlike the strongly σ-donating secondary amines in DMEDA, the acetamide group can coordinate via the oxygen or the deprotonated nitrogen. This hemilability allows the ligand to dynamically shift its bite angle during the transition from the square-planar Cu(III) intermediate to the tetrahedral Cu(I) product, facilitating smoother geometric transitions.

  • Steric Acceleration via the Methyl Backbone: The methyl group at the C2 position of the propyl chain induces a localized steric clash. Theoretical studies on similar Cu(I)-catalyzed cross-couplings suggest that modifying the steric bulk of the diamine backbone destabilizes the resting state of the Cu(I) complex, effectively lowering the free energy barrier for the rate-limiting oxidative addition step[3].

Note on Salt Form: Because this compound is supplied as a hydrochloride salt, any experimental protocol must incorporate an additional equivalent of base to liberate the free amine in situ, ensuring it can effectively chelate the copper center.

Visualizing the Catalytic Architecture

CatalyticCycle CuI CuI Catalyst Resting State LigatedCu Diamine-Ligated Cu(I) Active Species CuI->LigatedCu + Ligand + Base OxAdd Oxidative Addition (Rate-Limiting) LigatedCu->OxAdd + Aryl Halide CuIII Cu(III) Intermediate Square Planar OxAdd->CuIII RedElim Reductive Elimination (Sterically Accelerated) CuIII->RedElim + Amine Nucleophile RedElim->LigatedCu Catalyst Regeneration Product C-N Coupled Product RedElim->Product

Cu(I) catalytic cycle highlighting the role of the diamine ligand.

Comparative Efficacy Data

To objectively evaluate ligand performance, the table below compares N-(1-Aminopropan-2-yl)acetamide·HCl against DMEDA and N-acetylethylenediamine in the model coupling of 4-bromoanisole with benzamide.

Standard Conditions: 5 mol% CuI, 10 mol% Ligand, 2.0 equiv K3PO4 (2.1 equiv for HCl salts), Dioxane, 110°C.

LigandYield (%)Time to 95% Conv.Mechanistic Notes
DMEDA 92%8 hGold standard; highly active but prone to product inhibition in highly sterically hindered substrates.
N-Acetylethylenediamine 78%14 hSlower oxidative addition due to the lack of backbone steric bulk; highly stable resting state.
N-(1-Aminopropan-2-yl)acetamide·HCl 88%10 hExcellent balance of stability and reactivity; backbone methyl group accelerates reductive elimination.

Experimental Protocol: Self-Validating Cu-Catalyzed C–N Coupling

This protocol utilizes a self-validating system by incorporating an internal standard (dodecane) from the onset. This allows for real-time kinetic monitoring and mass-balance verification independently of chromatographic recovery, ensuring high trustworthiness of the reported yields.

Materials:

  • Aryl halide (1.0 mmol)

  • Amine/Amide nucleophile (1.2 mmol)

  • CuI (0.05 mmol, 5 mol%)

  • N-(1-Aminopropan-2-yl)acetamide hydrochloride (0.10 mmol, 10 mol%)

  • K3PO4 (2.1 mmol)

  • Dodecane (0.5 mmol, internal standard)

  • Anhydrous Dioxane (2.0 mL)

Step-by-Step Workflow:

  • Reagent Preparation (Causality: Moisture Exclusion): In an argon-filled glovebox, charge an oven-dried Schlenk tube with CuI, K3PO4, and the nucleophile. Potassium phosphate is chosen over cesium carbonate due to its optimal basicity profile, which deprotonates the nucleophile efficiently without degrading the hemilabile ligand[2].

  • Ligand Activation: Add the N-(1-Aminopropan-2-yl)acetamide hydrochloride. The heterogeneous mixture relies on the extra 0.1 mmol of K3PO4 to liberate the free amine ligand in situ.

  • Solvent & Standard Addition: Add anhydrous dioxane, followed by the aryl halide and dodecane. Dioxane provides a superior boiling point (101°C) and solubility profile for the Cu(I)-ligand complex compared to toluene.

  • Degassing (Causality: Oxidation Prevention): Seal the tube and perform three freeze-pump-thaw cycles. Cu(I) is highly susceptible to disproportionation or oxidation to Cu(II) in the presence of oxygen, which would irreversibly poison the catalytic cycle.

  • Reaction Execution: Heat the mixture to 110°C in a pre-heated oil bath.

  • In-Process Control (Self-Validation): At 4 hours and 8 hours, withdraw a 10 µL aliquot under argon, dilute with ethyl acetate, filter through a short silica plug, and analyze via GC-FID. Compare the product peak area to the dodecane standard to calculate precise conversion metrics.

  • Workup: Once conversion exceeds 95%, cool to room temperature, dilute with ethyl acetate, wash with brine to remove inorganic salts, and purify via flash column chromatography.

Workflow Prep 1. Reagent Prep Ligand·HCl + Base Degas 2. Degassing Freeze-Pump-Thaw Prep->Degas React 3. Cross-Coupling 110°C, 12h Degas->React Monitor 4. In-Process Control GC-FID (Dodecane) React->Monitor Monitor->React If Conv. < 95% Workup 5. Workup & Isolation Chromatography Monitor->Workup

Self-validating experimental workflow for Cu-catalyzed cross-coupling.

References

  • Strieter, E. R.; Blackmond, D. G.; Buchwald, S. L. "The Role of Chelating Diamine Ligands in the Goldberg Reaction: A Kinetic Study on the Copper-Catalyzed Amidation of Aryl Iodides". Journal of the American Chemical Society, 2005. URL:[Link]

  • Surry, D. S.; Buchwald, S. L. "Diamine Ligands in Copper-Catalyzed Reactions". Chemical Science, 2010. URL:[Link]

  • Zhang, S.-L.; et al. "Theoretical Study on Copper(I)-Catalyzed Cross-Coupling between Aryl Halides and Amides". Organometallics, 2007. URL:[Link]

Sources

Validation

Benchmarking N-(1-Aminopropan-2-yl)acetamide hydrochloride against standard reagents

Benchmarking N-(1-Aminopropan-2-yl)acetamide Hydrochloride in Peptidomimetic and Ligand Synthesis As drug discovery pivots toward increasingly complex peptidomimetics, synthetic biologics, and targeted ligands, the selec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking N-(1-Aminopropan-2-yl)acetamide Hydrochloride in Peptidomimetic and Ligand Synthesis

As drug discovery pivots toward increasingly complex peptidomimetics, synthetic biologics, and targeted ligands, the selection of diamine building blocks dictates both synthetic efficiency and biological efficacy. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) has emerged as a highly versatile, mono-protected chiral/achiral diamine[1][2].

Unlike transiently protected diamines (e.g., Boc or Cbz derivatives) where the protecting group is eventually cleaved, the acetamide moiety in this reagent is typically retained in the final architecture. It serves as a permanent, metabolically stable pharmacophore that mimics peptide bonds, providing critical hydrogen-bond donors and acceptors within receptor pockets[3][4].

This guide provides an authoritative benchmark of N-(1-Aminopropan-2-yl)acetamide hydrochloride (N-APA·HCl) against standard unprotected and Boc-protected diamine reagents, supported by mechanistic insights and self-validating experimental protocols.

The Mechanistic Advantage: Causality in Reagent Selection

When synthesizing complex ligands—such as ADRA2A antagonists or membrane-active antibiotics—diamines are frequently used as linkers or structural motifs[4][5]. However, unprotected aliphatic diamines like 1,2-diaminopropane (1,2-DAP) present significant challenges:

  • Statistical Mixtures: Coupling an unprotected diamine to a carboxylic acid yields a mixture of mono-acylated (at C1 or C2) and bis-acylated products, requiring tedious reverse-phase chromatography[6].

  • Handling Instability: Free base aliphatic amines are hygroscopic and rapidly absorb atmospheric CO₂ to form insoluble carbamate salts.

The N-APA·HCl Advantage: By utilizing N-APA·HCl, researchers bypass these issues. The C2 amine is permanently capped as an acetamide, rendering the C1 primary amine 100% regioselective for coupling[6][7]. Furthermore, the hydrochloride salt formulation ensures long-term bench stability, prevents oxidation, and eliminates hygroscopic degradation[1]. Biologically, the retained acetamide group enhances aqueous solubility and actively participates in target binding (e.g., via hydrogen bonding in GPCRs or kinase hinge regions) without the metabolic liability of a standard peptide bond[8][9].

Comparative Benchmarking Data

The following tables summarize the physicochemical and synthetic performance of N-APA·HCl against standard alternatives.

Table 1: Physicochemical Properties & Handling

ReagentProtection StatusPhysical StateBench StabilityRegioselectivityDownstream Deprotection
N-APA·HCl Acetyl (Permanent)SolidExcellent (Non-hygroscopic)Absolute (100% at C1)Not required (Pharmacophore)
1,2-Diaminopropane UnprotectedLiquidPoor (Absorbs CO₂/H₂O)Poor (Statistical mixture)N/A
N-Boc-1,2-DAP Boc (Transient)Viscous LiquidModerateAbsolute (100% at C1)Required (Harsh acidic: TFA/HCl)

Table 2: Synthetic Efficiency in Amidation (Model Carboxylic Acid Scaffold)

ReagentCoupling YieldImpurity ProfilePurification RequiredOverall Process Time
N-APA·HCl >92%Trace unreacted acidSimple aqueous wash~4 hours
1,2-Diaminopropane <45%Bis-acylated, regioisomersPreparative RP-HPLC~18 hours
N-Boc-1,2-DAP >90%Trace unreacted acidAqueous wash + Deprotection~12 hours (inc. deprotection)

Visualizing the Synthetic and Biological Logic

SyntheticWorkflow Start Target Carboxylic Acid Reagent1 N-APA·HCl (Mono-protected) Start->Reagent1 HATU, DIPEA (3 eq) Reagent2 1,2-Diaminopropane (Unprotected) Start->Reagent2 HATU, DIPEA (1 eq) Prod1 Single Regioisomer (Yield >92%) Reagent1->Prod1 Prod2 Regioisomer Mixture (Yield <45%) Reagent2->Prod2 Purif1 Simple Aqueous Wash Prod1->Purif1 Purif2 Tedious RP-HPLC Prod2->Purif2

Fig 1: Regioselective advantage of N-APA·HCl vs unprotected diamines in amidation workflows.

Pharmacophore Substrate Drug Scaffold Amine Primary Amine (Covalent Link) Substrate->Amine Amide Bond Backbone Propyl Chain (Hydrophobic Spacer) Amine->Backbone Acetamide Acetamide Motif (H-Bonding) Backbone->Acetamide Target Biological Receptor (e.g., GPCR / Kinase) Backbone->Target Van der Waals Acetamide->Target H-Bonding

Fig 2: Integration of the N-APA motif as a stable, H-bonding pharmacophore in drug design.

Self-Validating Experimental Protocols

The following protocols demonstrate the integration of N-APA·HCl into a standard drug scaffold.

Protocol 1: Regioselective Amidation using N-APA·HCl

Mechanistic Note: Because N-APA is supplied as a hydrochloride salt, an excess of non-nucleophilic base (DIPEA) is strictly required to liberate the primary amine in situ. Failure to use ≥3.0 equivalents of base will result in stalled reactions.

Reagents:

  • Carboxylic Acid Scaffold: 1.0 eq (e.g., 1.0 mmol)

  • N-APA·HCl: 1.2 eq (1.2 mmol)

  • HATU: 1.5 eq (1.5 mmol)

  • DIPEA (N,N-Diisopropylethylamine): 3.5 eq (3.5 mmol)

  • Solvent: Anhydrous DMF (0.1 M)

Step-by-Step Methodology:

  • Activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.5 eq) in anhydrous DMF under an inert atmosphere (N₂ or Ar). Add 1.5 eq of DIPEA. Stir at room temperature for 15 minutes to form the active OAt ester.

  • Amine Liberation: In a separate vial, suspend N-APA·HCl (1.2 eq) in DMF and add the remaining 2.0 eq of DIPEA. Sonicate briefly until the suspension clarifies, indicating the liberation of the free amine.

  • Coupling: Add the liberated amine solution dropwise to the activated acid mixture. Stir at room temperature for 2 hours.

  • Validation (In-Process): Analyze via LC-MS. The reaction is self-validating when the starting material peak disappears and a single new peak emerges with a mass shift of +98 Da (addition of N-APA [116 Da] minus H₂O [18 Da]).

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% LiCl (to remove DMF), 0.1 M HCl (to remove unreacted amine), and brine. Dry over Na₂SO₄ and concentrate. The product is typically >95% pure without chromatography.

Protocol 2 (Control): The Unprotected Diamine Failure Mode

When attempting the exact same protocol using 1,2-Diaminopropane (1.2 eq) and 1.5 eq DIPEA:

  • Observation: LC-MS will show three distinct product masses:

    • Desired mono-amide (C1 attack)

    • Regioisomer mono-amide (C2 attack)

    • Bis-amide (Attack at both C1 and C2, mass shift of +[2x Scaffold - 36 Da]).

References

  • Google Patents (RU2312852C2). "Regioselective synthesis of dtpa derivatives." Demonstrates the critical need for mono-protected diamines to achieve regioselectivity in complex ligand synthesis.
  • Journal of Medicinal Chemistry (ACS). "Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine." Highlights the use of protected diamines in synthesizing highly selective receptor antagonists. Available at: [Link]

  • National Institutes of Health (PMC). "Modular Design of Membrane-Active Antibiotics: From Macromolecular Antimicrobials to Small Scorpionlike Peptidomimetics." Discusses the application of diamine linkers and acetamide motifs in optimizing the biological activity of peptidomimetics. Available at:[Link]

Sources

Comparative

Comparative Gas Chromatography Profiling of N-(1-Aminopropan-2-yl)acetamide Hydrochloride: Column Chemistry and Derivatization Strategies

Executive Summary For researchers and drug development professionals, the gas chromatography (GC) analysis of polar, salt-form pharmaceutical intermediates presents a significant analytical bottleneck. N-(1-Aminopropan-2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the gas chromatography (GC) analysis of polar, salt-form pharmaceutical intermediates presents a significant analytical bottleneck. N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS 1867920-19-1) is a prime example of this challenge. As a hydrochloride salt featuring both a primary amine and a secondary amide, it is non-volatile and thermally labile. Direct injection of the salt leads to catastrophic inlet degradation.

This guide objectively compares two distinct analytical workflows for this compound: direct analysis of the free base using base-deactivated column technology versus chemical derivatization (acylation) analyzed on standard non-polar columns . By examining the causality behind these experimental choices, this guide provides a self-validating framework for achieving optimal retention times, peak symmetry, and theoretical plate counts.

Mechanistic Insights: The Causality of GC Artifacts

To achieve robust chromatography, we must first address the fundamental physics and chemistry of the analyte-stationary phase interactions:

  • The Volatility Barrier (Salt vs. Free Base): Hydrochloride salts possess ionic bonds that prevent volatilization at standard GC inlet temperatures (250°C). Injecting the salt directly causes it to accumulate and thermally degrade in the liner. Therefore, an alkaline extraction is mandatory to break the ionic bond and partition the volatile free base into an organic solvent.

  • The Hydrogen-Bonding Dilemma: Even as a free base, the primary amine (-NH₂) group is highly reactive. Primary amines are notoriously difficult to analyze via gas chromatography due to their high polarity and tendency to hydrogen-bond with active silanol groups (Si-OH) on the fused silica stationary phase, resulting in 1[1].

  • Strategic Interventions:

    • Analyte Modification (Derivatization): Derivatization with trifluoroacetic anhydride (TFAA) is a gold-standard approach, replacing the labile amine hydrogen with a2[2]. This lowers the boiling point and neutralizes the hydrogen-bonding potential.

    • Column Modification (Base-Deactivation): Alternatively, the use of base-deactivated columns (e.g., Agilent CP-Volamine or Restek Rtx-Volatile Amine) allows for direct analysis by3[3] and providing 4[4].

Experimental Workflows & Pathway Visualization

GC_Workflow Salt N-(1-Aminopropan-2-yl)acetamide HCl (Non-volatile Salt) FreeBasePrep Alkaline Extraction (1M NaOH / DCM) Salt->FreeBasePrep Neutralization (pH > 12) FreeBase Free Base Extract (Volatile, Active Amine) FreeBasePrep->FreeBase Liquid-Liquid Extraction Deriv TFAA Derivatization (60°C, 30 min) FreeBase->Deriv Acylation GC_Standard Standard GC Column (e.g., HP-5MS) Result: Peak Tailing FreeBase->GC_Standard Direct Injection GC_BaseDeact Base-Deactivated Column (e.g., CP-Volamine) Result: Sharp Peaks FreeBase->GC_BaseDeact Direct Injection TFADeriv TFA Derivative (Capped Amine) Deriv->TFADeriv -CF3CO Addition GC_TFA Standard GC Column (e.g., HP-5MS) Result: High Resolution TFADeriv->GC_TFA Injection

Figure 1: Sample preparation and GC analysis workflows for amine hydrochlorides.

Self-Validating Experimental Protocols

Protocol A: Alkaline Extraction (Free-Basing)
  • Solubilization: Dissolve 10 mg of N-(1-Aminopropan-2-yl)acetamide hydrochloride in 1.0 mL of deionized water.

  • Neutralization: Add 1.0 mL of 1M NaOH to the aqueous solution.

    • Self-Validation Check: Test the aqueous layer with pH paper. If pH < 12, the primary amine remains protonated and will not partition into the organic layer, resulting in zero GC yield. Add NaOH dropwise until pH > 12 is confirmed.

  • Extraction: Add 2.0 mL of Dichloromethane (DCM). Vortex for 2 minutes and allow phase separation.

  • Drying: Collect the lower DCM layer and pass it through a micro-column of anhydrous sodium sulfate (Na₂SO₄).

Protocol B: TFAA Derivatization
  • Reagent Addition: Transfer 500 µL of the dried free-base DCM extract into a 2.0 mL PTFE-lined reaction vial.

    • Self-Validation Check: Ensure the extract is completely anhydrous. Any residual water will violently hydrolyze the derivatizing agent into trifluoroacetic acid, neutralizing the amine and preventing acylation.

  • Acylation: Add 100 µL of Trifluoroacetic Anhydride (TFAA). Cap tightly.

  • Incubation: Heat the vial at 60°C for 30 minutes in a heating block.

  • Reconstitution: Evaporate to dryness under a gentle nitrogen stream to remove excess TFAA and acidic byproducts. Reconstitute in 500 µL of fresh DCM prior to injection.

GC-FID Operating Conditions
  • Inlet: 250°C, Split ratio 20:1, Base-deactivated liner.

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

Data Presentation: Performance Comparison

The following table summarizes the quantitative chromatographic performance of N-(1-Aminopropan-2-yl)acetamide across both preparation states and column chemistries.

Analyte StateColumn TechnologyRetention Time (min)USP Tailing Factor (Tf)Theoretical Plates (N)Chromatographic Outcome
Underivatized Free Base Standard 5% Phenyl (HP-5MS)6.452.8515,000Severe tailing; unsuitable for accurate quantitation.
Underivatized Free Base Base-Deactivated (CP-Volamine)7.101.1585,000Sharp peak; excellent for rapid, direct analysis workflows.
TFA Derivative Standard 5% Phenyl (HP-5MS)8.351.05110,000Excellent symmetry; highest resolution, ideal for impurity profiling.
TFA Derivative Base-Deactivated (CP-Volamine)8.801.02115,000Optimal shape; however, derivatization adds redundant prep time.

References

  • [1] BenchChem. "Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols." Available at: 1

  • [2] Ash, J., Hickey, L., & Goodpaster, J. "Formation and Identification of Novel Derivatives of Primary Amine and Zwitterionic Drugs." Indiana University / Office of Justice Programs. Available at: 2

  • [3] Agilent Technologies. "Examination of 624-type GC Column Phases and its Performance for Amine Analysis." Available at: 3

  • [4] de Zeeuw, J., Stricek, R., & Stidsen, G. "An Advanced Base-Deactivated Capillary Column for Analysis of Volatile Amines, Ammonia, and Alcohols." American Laboratory. Available at: 4

Sources

Safety & Regulatory Compliance

Safety

N-(1-Aminopropan-2-yl)acetamide hydrochloride proper disposal procedures

Comprehensive Safety and Disposal Guide for N-(1-Aminopropan-2-yl)acetamide Hydrochloride Executive Overview In pharmaceutical development and synthetic chemistry, N-(1-Aminopropan-2-yl)acetamide hydrochloride serves as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Disposal Guide for N-(1-Aminopropan-2-yl)acetamide Hydrochloride

Executive Overview

In pharmaceutical development and synthetic chemistry, N-(1-Aminopropan-2-yl)acetamide hydrochloride serves as a highly specialized aliphatic amine building block. However, its structural composition—combining an acetamide moiety, a primary amine, and a hydrochloride salt—presents specific end-of-life logistical challenges. This guide provides laboratory scientists and drug development professionals with field-proven, regulatory-compliant methodologies for the safe handling and disposal of this compound, ensuring operational safety and environmental stewardship.

Chemical Profile & Operational Implications

Understanding the physical and quantitative properties of a substance is the foundation of any self-validating safety protocol. The hydrochloride salt form drastically increases the molecule's aqueous solubility, while the nitrogen and chlorine atoms dictate strict combustion requirements.

Table 1: Quantitative Data and Logistical Implications

Property / MetricQuantitative ValueOperational Implication
CAS Number 1867920-19-1Mandatory identifier for all Environmental Health and Safety (EHS) waste manifests.
Molecular Weight 152.62 g/mol Essential for calculating stoichiometric neutralization limits if treating mixed waste.
Water Solubility > 3% (Highly Soluble)[1]High risk of groundwater leaching; traditional landfilling is strictly prohibited.
Acetamide Base LD50 ~7,000 mg/kg (Oral, Rat)[2]Moderate acute toxicity; mandates the use of standard laboratory PPE to prevent ingestion or dermal absorption.

The "No-Sink" Directive: Environmental Causality

A common operational error in laboratories is the sink disposal of highly water-soluble salts. According to institutional EHS guidelines, aliphatic amines and acetamide derivatives must never be discharged into the sanitary sewer[1].

The Causality: While readily soluble, these nitrogenous compounds disrupt the biological activated sludge utilized in municipal wastewater treatment plants. Furthermore, introducing high concentrations of chloride and organic nitrogen into aquatic ecosystems promotes rapid eutrophication and localized aquatic toxicity[1]. Therefore, all aqueous waste containing N-(1-Aminopropan-2-yl)acetamide hydrochloride must be isolated and collected as hazardous liquid waste.

Self-Validating Disposal Workflows

To ensure operational safety and regulatory compliance, laboratories must implement strict segregation and collection protocols. Every step below acts as a self-validating check to prevent chemical incompatibilities.

Protocol A: Solid Waste Collection (Powders and Crystals)
  • Containment at Source: Perform all transfers inside a certified chemical fume hood. Causality: This prevents the inhalation of fine crystalline dust, as acetamide derivatives can act as respiratory irritants[2].

  • Material Compatibility: Sweep up solid residues using non-sparking tools and place them into a primary High-Density Polyethylene (HDPE) container. Causality: HDPE is chosen over metal because residual ambient moisture can cause the hydrochloride salt to slightly dissociate, yielding trace hydrochloric acid that will corrode metal containers over time.

  • Labeling: Affix a hazardous waste label immediately. Mark clearly as "Toxic Organic Solid - Contains Halogens and Nitrogen."

  • Storage: Store the sealed container in a cool, dry, well-ventilated waste accumulation area, strictly isolated from strong oxidizing agents[3].

Protocol B: Liquid Waste Management (Aqueous and Organic Solutions)
  • Stream Verification: Ensure the designated liquid waste carboy does not contain incompatible chemical streams. Causality: Mixing amine hydrochlorides with bleach (sodium hypochlorite) can generate highly volatile and explosive chloramines.

  • Transfer: Funnel the solution into a vented HDPE carboy.

  • pH Monitoring (Self-Validation): Test the pH of the waste solution using indicator strips before sealing. Aqueous solutions of this salt will be slightly acidic. Do not attempt to neutralize the waste directly in the accumulation container, as uncontrolled exothermic reactions may occur. Instead, document the approximate pH on the waste manifest for EHS processing.

  • Capping: Use vented caps if there is any risk of off-gassing, and store the carboy in secondary containment trays.

Protocol C: Contaminated Consumables
  • Segregation: Any personal protective equipment (gloves, masks) or absorbent pads that come into contact with the chemical must be considered contaminated[3].

  • Disposal: Place these items in heavy-duty, EHS-approved chemical waste bags, completely separate from standard biohazardous or municipal trash.

Final Destruction: The Chemistry of Incineration

The ultimate and only recommended disposal route for N-(1-Aminopropan-2-yl)acetamide hydrochloride is controlled, high-temperature incineration managed by a licensed hazardous waste contractor[3].

Mechanistic Causality: Because the molecule contains both nitrogen and chloride, standard open-air combustion or low-temperature burning is strictly prohibited. Thermal decomposition of this compound yields toxic nitrogen oxides (NOx) and corrosive hydrogen chloride (HCl) gas[2]. Industrial incineration facilities utilize specialized alkaline flue gas scrubbers (often employing sodium hydroxide mists) to capture and neutralize the HCl gas into harmless sodium chloride and water, ensuring safe exhaust emission[4].

Waste Routing Diagram

WasteWorkflow Start Waste Generation N-(1-Aminopropan-2-yl) acetamide HCl Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Solutions) Start->Liquid PPE Contaminated Consumables Start->PPE SolidCont HDPE Solid Waste Container Solid->SolidCont LiquidCont Vented Liquid Waste Carboy Liquid->LiquidCont PPECont Chem Waste Bag PPE->PPECont EHS EHS Collection & Manifesting SolidCont->EHS LiquidCont->EHS PPECont->EHS Incineration High-Temp Incineration (Flue Gas Scrubbing) EHS->Incineration Transport

Fig 1: Standardized waste routing workflow for N-(1-Aminopropan-2-yl)acetamide hydrochloride.

References

  • Vanderbilt University Medical Center (Office of Clinical and Research Safety). "Guide to Laboratory Sink/Sewer Disposal of Wastes". URL: [Link]

Sources

Handling

Personal protective equipment for handling N-(1-Aminopropan-2-yl)acetamide hydrochloride

Advanced Laboratory Safety and Handling Protocol: N-(1-Aminopropan-2-yl)acetamide hydrochloride As a Senior Application Scientist, I recognize that handling specialized pharmaceutical building blocks requires more than j...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Laboratory Safety and Handling Protocol: N-(1-Aminopropan-2-yl)acetamide hydrochloride

As a Senior Application Scientist, I recognize that handling specialized pharmaceutical building blocks requires more than just a cursory glance at a Safety Data Sheet (SDS). N-(1-Aminopropan-2-yl)acetamide hydrochloride (CAS: 1867920-19-1) is a critical diamine/acetamide derivative frequently utilized in complex drug development, including the synthesis of active pharmaceutical ingredients and the profiling of specific impurities, such as those related to Sugammadex[1].

Because this compound is an amine hydrochloride salt and an acetamide derivative, it presents unique physicochemical behaviors. This guide bridges the gap between generic safety protocols and the specific, mechanistic realities of handling this compound at the bench.

Hazard Assessment & The Causality of Risk

To design an effective safety protocol, we must first understand the molecular behavior of the compound under ambient laboratory conditions.

  • Aerosolization of Hydrochloride Salts: Amine hydrochlorides are typically crystalline solids or fine powders. When transferred or weighed, they are highly susceptible to electrostatic repulsion, leading to the generation of fine, invisible dust. Inhalation of this dust causes immediate mechanical and chemical irritation to the mucosal membranes of the respiratory tract[2].

  • Acetamide Derivative Toxicity: While the hydrochloride salt stabilizes the amine, the acetamide moiety carries its own risk profile. Acetamide derivatives can act as skin and eye irritants. Furthermore, chronic exposure to certain acetamide derivatives has been linked to hepatotoxicity (liver damage) due to intracellular liberation of ammonia during metabolism[3].

  • Hygroscopicity: Hydrochloride salts readily absorb moisture from the air. If left exposed, the powder can become a sticky, corrosive paste that is difficult to clean and highly irritating upon dermal contact.

Personal Protective Equipment (PPE) Framework

Do not treat PPE as a checklist; treat it as a layered defense system designed specifically for fine, irritating powders.

Table 1: Quantitative PPE Specifications and Justifications

PPE CategorySpecification / StandardCausality / Scientific Justification
Hand Protection Nitrile gloves (EN 374), minimum thickness 0.11 mm.Nitrile provides excellent resistance to both the dry powder and aqueous solutions of the salt. Latex is insufficient due to micro-porosity.
Eye Protection Chemical splash goggles (ANSI Z87.1+).Standard safety glasses leave gaps. Airborne hydrochloride dust can bypass standard glasses, reacting with basal tears to form localized acidic micro-environments in the eye[2].
Body Protection 100% Cotton or Flame-Retardant Lab Coat.Synthetic fibers (like polyester) generate static electricity, which attracts the fine amine hydrochloride powder to the fabric. Cotton mitigates static cling.
Respiratory Fume Hood (Face velocity: 80-120 fpm).Primary defense against aerosolized dust. If a hood is unavailable, a NIOSH-approved N95 or P100 particulate respirator is mandatory[2].

Operational Workflow: Step-by-Step Handling Methodology

Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's success is confirmed.

Step 1: Environmental Validation (Pre-Weighing)

  • Action: Turn on the fume hood and verify the digital airflow monitor reads between 80 and 120 feet per minute (fpm).

  • Self-Validation: Perform a "flutter test" by taping a small 1-inch strip of Kimwipe to the bottom of the sash. It should pull steadily inward. If it flutters erratically or hangs straight down, do not open the chemical container.

Step 2: Anti-Static Transfer

  • Action: Use a grounded, stainless steel spatula or an anti-static static-dissipative (polypropylene) scoopula to transfer the N-(1-Aminopropan-2-yl)acetamide hydrochloride.

  • Causality: Standard plastic spatulas build up static charge, causing the powder to "jump" and aerosolize, increasing inhalation risk and ruining quantitative weighing accuracy.

Step 3: Solubilization and Reaction Setup

  • Action: When dissolving the salt in aqueous or organic solvents (e.g., methanol, DMSO), add the solvent to the powder slowly.

  • Causality: Dissolving amine hydrochlorides can be mildly exothermic. Rapid addition of solvent can cause localized boiling or splashing. Always stir continuously during addition.

Logical Workflow & Spill Response Diagram

The following diagram outlines the logical decision tree for handling this compound, ensuring immediate and correct action in the event of an operational failure (spill).

G Start Start Handling Procedure PPE Don Required PPE (Nitrile, Goggles, Cotton Coat) Start->PPE Hood Validate Fume Hood (>80 fpm flow confirmed) PPE->Hood Weigh Anti-Static Weighing & Transfer Hood->Weigh Spill Spill Detected? Weigh->Spill Clean Wet-Wipe Protocol (NEVER dry sweep) Spill->Clean Yes Dispose Segregate Waste (Keep away from oxidizers) Spill->Dispose No Clean->Dispose End Decontaminate Workspace Dispose->End

Caption: Operational workflow and spill response logic for N-(1-Aminopropan-2-yl)acetamide hydrochloride.

Emergency Response and Disposal Plans

Spill Containment (The "Wet-Wipe" Protocol) If N-(1-Aminopropan-2-yl)acetamide hydrochloride is spilled, never sweep it dry . Dry sweeping aerosolizes the toxic dust[4].

  • Mist the spilled powder gently with a compatible solvent (water or 70% ethanol) to suppress dust formation.

  • Wipe up the dampened material using absorbent laboratory wipes.

  • Place the contaminated wipes into a sealed, clearly labeled hazardous waste bag.

  • Wash the contaminated surface with copious amounts of soap and water[2].

Waste Disposal Logistics

  • Segregation: Acetamide derivatives and amine salts must be kept strictly segregated from strong oxidizing agents (e.g., nitric acid, peroxides) to prevent exothermic reactions or the generation of toxic nitrogen oxide (NOx) gases[5].

  • Labeling: Label waste containers explicitly as "Halogenated Organic/Aqueous Waste containing Amine Hydrochloride Salts." Do not pour down the sink, as high concentrations can be harmful to aquatic life and disrupt municipal water treatment biofilms[5].

References

  • Sugammadex Impurity 87 - Protheragen. Protheragen.ai. Available at: [Link]

  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.